2-Chloro-4-fluoro-3-nitropyridine

Core Science & Biosynthesis

Thermodynamic stability of 2-Chloro-4-fluoro-3-nitropyridine

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Chloro-4-fluoro-3-nitropyridine

Abstract

2-Chloro-4-fluoro-3-nitropyridine is a key heterocyclic building block in modern medicinal chemistry, valued for its role in the synthesis of complex pharmaceutical agents. The presence of a nitro group, in conjunction with halogen substituents on an electron-deficient pyridine ring, imparts a specific reactivity profile that is advantageous for synthesis but also raises critical questions about the compound's thermodynamic stability. An understanding of its thermal properties is not merely academic; it is a prerequisite for safe handling, scalable process development, and ensuring the integrity of drug discovery pipelines. This guide provides a comprehensive analysis of the thermodynamic stability of 2-Chloro-4-fluoro-3-nitropyridine, integrating theoretical principles with actionable experimental protocols. We will explore the molecular features governing its stability, outline robust methodologies for thermal hazard assessment, and provide insights into potential decomposition pathways, thereby equipping researchers with the knowledge to handle this intermediate with confidence and scientific rigor.

Molecular Structure and Electronic Profile

The thermodynamic stability of 2-Chloro-4-fluoro-3-nitropyridine is intrinsically linked to its molecular architecture. The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This effect is significantly amplified by the substituents:

• 3-Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro functionality drastically reduces the electron density of the aromatic ring. This activation is crucial for synthetic applications but also introduces a high-energy moiety, making the C-NO₂ bond a potential initiation point for thermal decomposition.

• 2-Chloro Group (-Cl): The chlorine atom further withdraws electron density and serves as an excellent leaving group in nucleophilic aromatic substitution (SₙAr) reactions.

• 4-Fluoro Group (-F): The fluorine atom is the most electronegative element, contributing significantly to the electron-poor nature of the ring. In pharmaceutical contexts, fluorine substitution is often employed to enhance metabolic stability and modulate physicochemical properties.[1][2]

This specific combination of substituents creates a molecule with high reactivity and a predisposition for energetic decomposition. The thermal behavior of such halogenated nitropyridines can be complex, and assuming stability without empirical data is a significant risk.[3]

Computational Assessment of Thermodynamic Stability

In the absence of publicly available experimental calorimetric data for 2-Chloro-4-fluoro-3-nitropyridine, computational chemistry offers a powerful predictive tool. Density Functional Theory (DFT) is particularly well-suited for calculating the thermodynamic properties of organic molecules, providing essential insights into their intrinsic stability.[4][5]

Key Thermodynamic Parameters

• Heat of Formation (ΔHf°): This value represents the enthalpy change when one mole of the compound is formed from its constituent elements in their standard states. A large positive heat of formation is often indicative of a thermodynamically unstable, high-energy compound. DFT studies on a wide range of nitropyridine derivatives have shown that the heat of formation can be reliably calculated using isodesmic reactions, which helps in canceling out systematic errors in the calculations.[5]

• Bond Dissociation Energy (BDE): BDE analysis can pinpoint the weakest bond in the molecule, which is the most likely site for initiating thermal decomposition. For nitroaromatic compounds, the C-NO₂ bond is typically the weakest and most susceptible to homolytic cleavage under thermal stress.

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the electron density distribution across the molecule, highlighting electron-rich (negative potential) and electron-poor (positive potential) regions.[6] For 2-Chloro-4-fluoro-3-nitropyridine, the MEP would show a highly positive potential on the pyridine ring, confirming its susceptibility to nucleophilic attack, while the region around the nitro group's oxygen atoms would be strongly negative.

Predicted Thermodynamic Data

While specific values for 2-Chloro-4-fluoro-3-nitropyridine require dedicated computation, we can estimate its properties based on published data for analogous structures.

Thermodynamic Parameter	Predicted Value/Characteristic	Rationale & Significance
Gas-Phase Heat of Formation (ΔHf°)	Positive and significant	Nitroaromatic compounds are endothermic. A high positive value suggests a large amount of stored chemical energy.[4][5]
C-NO₂ Bond Dissociation Energy	~240-260 kJ/mol	This is the likely kinetic trigger for decomposition. Cleavage initiates a radical chain reaction.
Decomposition Onset Temperature	Moderate to High	The presence of the stable aromatic ring provides some thermal resilience, but the nitro group lowers this threshold compared to non-nitrated pyridines.

Experimental Workflow for Thermal Hazard Assessment

A rigorous experimental evaluation is non-negotiable to ensure safety. The following workflow is a self-validating system designed to comprehensively characterize the thermal stability and potential hazards of 2-Chloro-4-fluoro-3-nitropyridine.

Caption: A robust experimental workflow for thermal hazard assessment.

Differential Scanning Calorimetry (DSC)

DSC is the cornerstone of thermal analysis, measuring the difference in heat flow into a sample and a reference as a function of temperature. It provides critical data on melting, crystallization, and decomposition events.

Protocol: High-Pressure DSC Screening

• Preparation: Carefully weigh 1-3 mg of 2-Chloro-4-fluoro-3-nitropyridine into a high-pressure stainless steel or gold-plated copper crucible. Using a high-pressure crucible is critical to contain any gases evolved during decomposition, ensuring the measured enthalpy is accurate.

• Sealing: Hermetically seal the crucible. This prevents mass loss and ensures the experiment captures the total energy release.

• Instrumentation: Place the sample and an empty reference crucible into the DSC cell.

• Heating Program: Heat the sample at a linear rate of 5-10 °C/min from ambient temperature to a final temperature well beyond any expected decomposition (e.g., 350 °C). A controlled heating rate is essential for resolving thermal events.[7]

• Data Analysis:

  • Melting Point (Tₘ): Identify the endothermic peak corresponding to the solid-to-liquid phase transition.

  • Decomposition Onset (Tₒ): Determine the temperature at which the exothermic decomposition begins. This is a primary indicator of thermal instability.

  • Enthalpy of Decomposition (ΔHₐ): Integrate the area of the exothermic peak to quantify the energy released. A high ΔHₐ (>500 J/g) suggests a significant thermal hazard.

Thermogravimetric Analysis (TGA)

TGA complements DSC by measuring the change in a sample's mass as a function of temperature. This helps to identify decomposition stages and the nature of the decomposition products (volatile vs. solid residue).

Protocol: TGA Analysis

• Preparation: Place 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Atmosphere: Run the experiment under an inert nitrogen atmosphere (50 mL/min flow rate) to prevent oxidative side reactions.

• Heating Program: Heat the sample at a rate of 10 °C/min from ambient to a high temperature (e.g., 500 °C).

• Data Analysis: Correlate the mass loss steps on the TGA curve with the thermal events observed in the DSC thermogram. For instance, a mass loss corresponding to the molecular weight of NO₂ or HCl would provide strong evidence for a specific decomposition pathway.

Decomposition Pathway and Influencing Factors

The thermal decomposition of nitroaromatic compounds is typically a complex, multi-step process initiated by the weakest bond.

Caption: Plausible thermal decomposition pathway for the title compound.

Mechanism:

• Initiation: The process most likely begins with the homolytic cleavage of the C-NO₂ bond, which has the lowest bond dissociation energy. This generates a pyridyl radical and a nitrogen dioxide radical (•NO₂).

• Propagation: These highly reactive radical species can then attack other intact molecules, leading to a cascade of reactions. This can include hydrogen abstraction, elimination of HCl or HF, and ring-opening. The release of gaseous products like NOx, CO, and halogen acids can lead to a rapid pressure buildup in a closed system.[8]

• Termination: The reaction ceases when radicals combine to form more stable products or a solid, carbonaceous char.

Factors Influencing Stability:

• Heating Rate: Higher heating rates can shift the observed decomposition onset to higher temperatures.

• Contaminants: The presence of impurities, particularly bases, acids, or metals, can catalyze decomposition and significantly lower the onset temperature.

• Confinement: Heating the material in a sealed or confined space will trap gaseous decomposition products, increasing pressure and accelerating the reaction rate, which can lead to a thermal runaway.

Conclusions and Best Practices for Safe Handling

While 2-Chloro-4-fluoro-3-nitropyridine is an invaluable synthetic intermediate, its molecular structure—a halogenated, nitrated pyridine—warrants a high degree of caution. Computational estimates suggest it is an energetic material, and its handling should be guided by a thorough, empirically-derived understanding of its thermal properties.

Recommendations:

• Assume Hazard: Treat this compound as potentially thermally unstable until proven otherwise by rigorous experimental analysis (DSC, TGA, ARC).

• Small-Scale First: All initial work should be conducted on a small scale (<100 mg).

• Controlled Conditions: Avoid heating the material under confinement. Ensure adequate ventilation and pressure relief for any reactions involving this compound at elevated temperatures.

• Avoid Incompatibilities: Store and handle away from strong acids, bases, oxidizing agents, and reducing agents.[9]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated location, away from heat sources.[12][13]

By adhering to these principles and employing the analytical strategies outlined in this guide, researchers can safely harness the synthetic utility of 2-Chloro-4-fluoro-3-nitropyridine while mitigating the risks associated with its thermodynamic properties.

References

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• ResearchGate. The calculated heat of formation values of the nitropyridine.... Retrieved from [Link]

• PubMed. (2012, June 15). A comparative study on vibrational, conformational and electronic structure of 2-chloro-4-methyl-3-nitropyridine and 2-chloro-6-methylpyridine. Retrieved from [Link]

• ResearchGate. (2010, April 9). A DFT Study on Nitro Derivatives of Pyridine. Retrieved from [Link]

• ElectronicsAndBooks. (2010, April 6). Journal of Energetic Materials A DFT Study on Nitro Derivatives of Pyridine. Retrieved from [Link]

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• Google Patents. US6111112A - Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone.

• PMC. (2022, March 23). Quinoline based thiosemicarbazones as colorimetric chemosensors for fluoride and cyanide ions and DFT studies. Retrieved from [Link]

• ChemRxiv. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. Retrieved from [Link]

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• Washington State University. Pyridine Standard Operating Procedure. Retrieved from [Link]

• PMC. (2010, April 30). 2-Chloro-3-nitropyridine. Retrieved from [Link]

• Der Pharma Chemica. Spectroscopic studies and molecular structure investigation on 2-chloro-4-(trifluoromethyl) pyridine: A combined experimental and DFT analysis. Retrieved from [Link]

• Organic Syntheses. (2024, December 18). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Retrieved from [Link]

• Australian Government Department of Health. (2015, July 3). Pyridine: Human health tier II assessment. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. Exploring 2-Fluoro-4-Methyl-3-Nitropyridine: A Key Pharmaceutical Intermediate. Retrieved from [Link]

• PMC. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Retrieved from [Link]

• TU Delft Repository. Analysis of differential scanning calorimetry (DSC): determining the transition temperatures, and enthalpy and heat capacity cha. Retrieved from [Link]

• National Institute of Standards and Technology. Critical evaluation of the enthalpies of formation for fluorinated compounds using experimental data and high-level ab initio. Retrieved from [Link]

• MDPI. (2021, March 4). Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. Retrieved from [Link]

• PR Newswire. (2024, July 23). Waters New Rapid Screening-DSC Enables Up to 24x Faster Thermal Stability Testing at Ultra-Low Sample Volumes for Antibody Drugs. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility Profile of 2-Chloro-4-fluoro-3-nitropyridine in Organic Solvents

Foreword: Charting the Course for a Novel Building Block

In the landscape of pharmaceutical and agrochemical research, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a proven methodology for modulating physicochemical and biological properties.[1] The subject of this guide, 2-Chloro-4-fluoro-3-nitropyridine, is a prime example of a molecule with significant potential as a versatile intermediate. Its utility in the synthesis of more complex target molecules is intrinsically linked to a fundamental, yet often complex, physical property: its solubility. A comprehensive understanding of its solubility profile in a range of organic solvents is not merely academic; it is a critical prerequisite for efficient process development, from reaction optimization and purification to formulation.

This document is designed to serve as a technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple presentation of data, offering a framework for a systematic and scientifically rigorous approach to determining and interpreting the solubility profile of 2-Chloro-4-fluoro-3-nitropyridine. While extensive experimental data for this specific compound is not widely published, this guide provides the theoretical foundation and detailed experimental protocols necessary to generate and analyze this crucial information.

Theoretical Underpinnings of Solubility

The solubility of a crystalline solute, such as 2-Chloro-4-fluoro-3-nitropyridine, in a liquid solvent is a thermodynamic equilibrium. This equilibrium is governed by the Gibbs free energy of the solution process, which is influenced by both enthalpic and entropic factors. A key principle in predicting solubility is the adage "like dissolves like," which relates to the polarity and intermolecular forces of the solute and solvent.[2]

Molecular Structure and Potential Interactions:

2-Chloro-4-fluoro-3-nitropyridine possesses several functional groups that dictate its interaction with solvent molecules:

• Pyridine Ring: The nitrogen atom can act as a hydrogen bond acceptor. The aromatic ring can participate in π-π stacking interactions.

• Chloro and Fluoro Substituents: These electron-withdrawing groups contribute to the molecule's polarity and can engage in dipole-dipole interactions.

• Nitro Group: This is a strongly polar, electron-withdrawing group capable of strong dipole-dipole interactions and acting as a hydrogen bond acceptor.

The interplay of these groups results in a molecule with a significant dipole moment, suggesting a higher affinity for polar solvents. However, the absence of strong hydrogen bond donating groups on the molecule itself is a key consideration.

Predictive Approaches to Solubility

Before embarking on extensive experimental work, computational models can provide valuable initial estimates of solubility. These models are particularly useful for solvent screening.

• Thermodynamic Models: Models such as UNIFAC (UNIQUAC Functional-group Activity Coefficients) and its variations estimate activity coefficients based on the functional groups present in the solute and solvent molecules.[3][4] These can be used to predict solid-liquid equilibria with varying degrees of success.[3][4]

• COSMO-RS (Conductor-like Screening Model for Real Solvents): This quantum chemistry-based method has shown great success in predicting solvation properties and can be applied to estimate solubility.[5]

• Hansen Solubility Parameters (HSP): This semi-empirical method characterizes substances by three parameters: a dispersion force component, a polar component, and a hydrogen bonding component. Solvents with HSP values similar to the solute are more likely to be good solvents.[5][6]

While powerful, these predictive methods should be used as a guide, with experimental verification being essential for accurate solubility determination.[5][7]

Experimental Determination of Solubility

A multi-tiered approach to experimental solubility determination is recommended, starting with rapid screening and progressing to more quantitative methods for key solvents.

Workflow for Solubility Determination

The following diagram outlines a logical workflow for the experimental determination of the solubility of 2-Chloro-4-fluoro-3-nitropyridine.

Caption: A streamlined workflow for determining the solubility profile of a new chemical entity.

Detailed Experimental Protocols

Protocol 1: Isothermal Shake-Flask Method

This is a widely accepted method for determining equilibrium solubility.[8]

Objective: To determine the equilibrium solubility of 2-Chloro-4-fluoro-3-nitropyridine in a selected solvent at a constant temperature.

Materials:

• 2-Chloro-4-fluoro-3-nitropyridine (solid)

• Selected organic solvent (e.g., acetonitrile, ethyl acetate, methanol, toluene)

• Scintillation vials or glass flasks with screw caps

• Thermostatically controlled shaker bath or incubator

• Analytical balance

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system or a gravimetric setup

Procedure:

• Preparation: Add an excess amount of solid 2-Chloro-4-fluoro-3-nitropyridine to a vial. The excess solid is crucial to ensure that equilibrium with the solid phase is reached.

• Solvent Addition: Accurately add a known volume or mass of the selected solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a shaker bath set to a constant temperature (e.g., 25 °C). Allow the mixture to shake for a predetermined time (e.g., 24-72 hours) to reach equilibrium. The time to reach equilibrium should be determined by preliminary experiments (i.e., measuring concentration at different time points until it plateaus).

• Phase Separation: After equilibration, remove the vial from the shaker and allow it to stand undisturbed at the same constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-weighed vial (for gravimetric analysis) or a volumetric flask for dilution (for HPLC analysis).

• Quantification:

  • Gravimetric Method: Weigh the vial containing the filtered saturated solution. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the compound's boiling/sublimation point. Weigh the vial again to determine the mass of the dissolved solid.

  • HPLC Method: Dilute the saturated solution with a suitable mobile phase to a concentration within the calibration range of the HPLC method. Analyze the diluted sample and determine the concentration using a pre-established calibration curve.

Protocol 2: Temperature Dependency Study

Objective: To understand how temperature affects the solubility of 2-Chloro-4-fluoro-3-nitropyridine.

Procedure:

• Repeat the Isothermal Shake-Flask Method (Protocol 1) at various temperatures (e.g., 15 °C, 25 °C, 35 °C, 45 °C).

• Plot the natural logarithm of the mole fraction solubility (ln X) against the inverse of the absolute temperature (1/T). This is known as a van't Hoff plot.

• The enthalpy (ΔH_sol) and entropy (ΔS_sol) of solution can be calculated from the slope and intercept of this plot, respectively, providing deeper insight into the thermodynamics of the dissolution process.[8]

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner.

Table 1: Hypothetical Solubility Data for 2-Chloro-4-fluoro-3-nitropyridine at 25 °C

Solvent	Solvent Polarity Index	Solubility ( g/100 mL)	Solubility (mol/L)
Hexane	0.1	< 0.1	< 0.006
Toluene	2.4	1.5	0.085
Ethyl Acetate	4.4	10.2	0.578
Acetone	5.1	25.8	1.461
Acetonitrile	5.8	22.5	1.274
Methanol	5.1	8.7	0.493
Water	10.2	< 0.05	< 0.003

Note: The data in this table is illustrative and not based on experimental results.

Interpretation of Hypothetical Data:

The illustrative data suggests that 2-Chloro-4-fluoro-3-nitropyridine has low solubility in non-polar solvents like hexane and moderate to high solubility in polar aprotic solvents like acetone and acetonitrile. The lower solubility in methanol, a polar protic solvent, compared to acetone, could indicate that while the molecule can accept hydrogen bonds, its dissolution is more favored by strong dipole-dipole interactions rather than hydrogen bonding with the solvent. The very low aqueous solubility is typical for many organic compounds of this nature.

Practical Implications in Research and Development

A well-defined solubility profile is critical for several aspects of drug development and chemical synthesis:

• Reaction Chemistry: The choice of solvent for a chemical reaction involving 2-Chloro-4-fluoro-3-nitropyridine will depend on its solubility. Poor solubility can lead to slow reaction rates and heterogeneous mixtures, complicating the process.

• Purification: Crystallization is a common method for purifying solid organic compounds. Knowledge of the solubility profile across different solvents and temperatures is essential for developing an efficient crystallization process. A good crystallization solvent is one in which the compound is sparingly soluble at low temperatures but highly soluble at higher temperatures.

• Formulation: For pharmaceutical applications, understanding solubility is the first step in developing a suitable formulation for drug delivery.[5]

Conclusion

While specific, publicly available solubility data for 2-Chloro-4-fluoro-3-nitropyridine is scarce, this guide provides a robust framework for its systematic determination and interpretation. By combining theoretical predictions with rigorous experimental protocols, researchers can generate a comprehensive solubility profile. This profile is an indispensable tool for unlocking the full potential of this promising fluorinated pyridine intermediate in both synthetic and applied contexts. The methodologies detailed herein are designed to ensure scientific integrity and provide reliable, actionable data for informed decision-making in research and development.

References

• American Chemical Society. "Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models." ACS Publications.
• Journal of the American Chemical Society. "Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles." JACS.
• PubMed. "Thermodynamic modeling of activity coefficient and prediction of solubility." National Library of Medicine.
• PMC. "Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs) to guide solid–liquid separator design." National Center for Biotechnology Information.

• ResearchGate. "An evaluation of thermodynamic models for the prediction of drug and drug-like molecule solubility in organic solvents." ResearchGate. Available at: [Link]

• PMC. "Physics-Based Solubility Prediction for Organic Molecules." National Center for Biotechnology Information.

• Scribd. "Solubility Testing of Organic Compounds." Scribd. Available at: [Link]

• ResearchGate. "How to determine the solubility of a substance in an organic solvent?" ResearchGate. Available at: [Link]

• Computational Chemistry. "Compound solubility measurements for early drug discovery." Computational Chemistry.
• Experiment: Solubility of Organic & Inorganic Compounds.
• PMC. "Synthesis and Applications of Selected Fluorine-Containing Fluorophores." National Center for Biotechnology Information.

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Protocols & Analytical Methods

Protocol for SNAr reactions with 2-Chloro-4-fluoro-3-nitropyridine

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-4-fluoro-3-nitropyridine

Introduction & Mechanistic Rationale

2-Chloro-4-fluoro-3-nitropyridine is a highly versatile, doubly-activated building block widely utilized in medicinal chemistry and drug development. The scaffold presents two potential sites for nucleophilic aromatic substitution (SNAr): the C2 position (bearing a chlorine atom) and the C4 position (bearing a fluorine atom). Both positions are electronically activated by the strongly electron-withdrawing C3-nitro group and the pyridine nitrogen.

However, precise regiocontrol can be achieved by exploiting the "Element Effect" inherent to SNAr reactions[1]. Counterintuitively to SN2 reactions, fluorine is a vastly superior leaving group compared to chlorine in SNAr. The high electronegativity of fluorine strongly polarizes the C–F bond, rendering the C4 carbon highly electrophilic. This accelerates the rate-determining step—the addition of the nucleophile to form the anionic Meisenheimer complex. Furthermore, the transition state is stabilized by negative hyperconjugation [1]. As a result, nucleophiles such as primary and secondary amines preferentially displace the C4-fluorine, leaving the C2-chlorine intact for subsequent late-stage functionalization, such as Suzuki-Miyaura cross-coupling or secondary SNAr reactions[2, 3].

Reaction Pathway Visualization

The following diagram illustrates the kinetic preference for C4-substitution over C2-substitution when reacting 2-chloro-4-fluoro-3-nitropyridine with an amine nucleophile.

Figure 1: Regioselective SNAr pathway of 2-chloro-4-fluoro-3-nitropyridine favoring C4 substitution.

Experimental Protocol: Regioselective Amination

Self-Validating Methodology for the Synthesis of 4-Amino-2-chloro-3-nitropyridine Derivatives

Objective : To achieve >95% regioselective substitution at the C4 position using an amine nucleophile while preserving the C2-chlorine.

Materials :

• 2-Chloro-4-fluoro-3-nitropyridine (1.0 eq)

• Amine nucleophile (e.g., morpholine, piperazine derivative, or substituted aniline) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure :

• Preparation : In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-4-fluoro-3-nitropyridine (1.0 eq) in anhydrous DCM to achieve a 0.2 M concentration.

• Cooling : Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lower temperatures kinetically favor the highly reactive C4-fluorine displacement and suppress non-specific decomposition or thermodynamic C2-chlorine attack.

• Base Addition : Add DIPEA (2.0 eq) dropwise to the stirring solution.

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic proton scavenger. It neutralizes the HF byproduct generated during the reaction, preventing the protonation of the incoming amine nucleophile without competing for the electrophilic site on the pyridine ring.

• Nucleophile Addition : Slowly add the amine nucleophile (1.1 eq) dropwise over 10 minutes to prevent localized heating.

• In-Process Control (Self-Validation) : After 30 minutes, sample 10 µL of the reaction mixture, dilute in 1 mL of acetonitrile, and analyze via LC-MS or TLC (Hexanes/EtOAc).

  • Validation Check: You must observe the disappearance of the starting material mass (m/z ~176) and the appearance of the [M+H]⁺ corresponding to the C4-substituted product. If starting material persists, allow the reaction to warm to room temperature and stir for an additional 1–2 hours. The absence of a secondary peak with an intact fluorine mass confirms regioselectivity.

• Quenching & Extraction : Once complete, quench the reaction with saturated aqueous NaHCO₃ (equal volume to DCM). Extract the aqueous layer with DCM (3 × 15 mL).

• Washing & Drying : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 4-amino-2-chloro-3-nitropyridine derivative.

Optimization & Condition Matrix

To ensure robust scalability and adaptability for different nucleophiles, the following table summarizes the causal relationship between reaction parameters and regioselectivity outcomes.

Solvent	Base	Temperature	C4:C2 Regioselectivity	Yield (%)	Mechanistic Observation
DCM	DIPEA	0 °C to RT	>99:1	92	Optimal kinetic control; HF efficiently scavenged; highest purity profile.
THF	Et₃N	0 °C to RT	>95:5	88	Good solubility for polar amines; slight erosion in selectivity due to solvent polarity.
DMF	K₂CO₃	80 °C	85:15	75	Thermodynamic conditions promote unwanted C2 displacement and partial degradation.
MeOH	None	RT	N/A	<10	Protic solvent heavily solvates the nucleophile through H-bonding, drastically reducing reactivity [1].

References

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions Source: National Institutes of Health (NIH) URL:[Link]

• Practical and Scalable Installation of Neglected S(VI) Functionality with Applications to the Enantiospecific Synthesis of Pharmaceuticals Source: ChemRxiv URL:[Link]

• Identification and Optimization of RNA-Splicing Modulators as Huntingtin Protein-Lowering Agents for the Treatment of Huntington's Disease Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

Application Note: Advanced Synthesis of Imidazo[4,5-c]pyridine-Based Kinase Inhibitors Utilizing 2-Chloro-4-fluoro-3-nitropyridine

Introduction & Pharmacological Relevance

The imidazo[4,5-c]pyridine scaffold is a privileged pharmacophore in modern drug discovery, serving as a core hinge-binding motif in ATP-competitive kinase inhibitors. This bicyclic system effectively mimics the purine ring of ATP, forming critical hydrogen bonds with the kinase hinge region. Recent successful applications of this scaffold include the development of potent inhibitors targeting Bruton's Tyrosine Kinase (BTK) [1], DNA-Dependent Protein Kinase (DNA-PK) [2], and Aurora Kinase A (AURKA) [3].

To access diverse substitution patterns around the imidazo[4,5-c]pyridine core, 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4) has emerged as a premier starting material. Its unique tri-substituted pattern provides orthogonal reactivity, allowing for sequential, highly regioselective functionalization prior to bicyclic ring closure.

Mechanistic Rationale & Synthetic Strategy

The synthesis of 1,4,6-trisubstituted imidazo[4,5-c]pyridines from 2-chloro-4-fluoro-3-nitropyridine relies on the precise exploitation of electronic effects within the pyridine ring:

• Regioselective SNAr (C4-Fluoro Displacement): The first step is a Nucleophilic Aromatic Substitution (SNAr) with a primary amine. Fluorine is an exceptional leaving group in SNAr reactions because its high electronegativity stabilizes the anionic Meisenheimer complex transition state [4]. The C4 position is highly activated by both the para-pyridine nitrogen and the ortho-nitro group, ensuring complete regioselectivity over the C2-chloro position.

• Suzuki-Miyaura Coupling (C2-Chloro Displacement): Following SNAr, the C2-chloro group is subjected to palladium-catalyzed cross-coupling with an arylboronic acid. Crucially, this step must be performed before nitro reduction. The strongly electron-withdrawing nitro group activates the adjacent C-Cl bond, facilitating the rate-determining oxidative addition of Pd(0) [5, 6]. If the nitro group were reduced first, the resulting electron-donating amine would deactivate the C-Cl bond, stalling the Suzuki coupling.

• Reduction and Cyclization: The 3-nitro group is reduced to an amine, yielding a 3,4-diaminopyridine intermediate. Subsequent cyclization constructs the imidazole ring, finalizing the imidazo[4,5-c]pyridine core.

Synthetic Workflow

Synthetic workflow for imidazo[4,5-c]pyridine kinase inhibitors via orthogonal functionalization.

Experimental Protocols

Protocol 1: C4-SNAr Reaction

Objective: Regioselective installation of the R1 amine side chain.

• Dissolve 2-chloro-4-fluoro-3-nitropyridine (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere.

• Cool the solution to 0 °C using an ice bath.

  • Causality: The C4-fluoro group is highly activated; cooling prevents exothermic degradation and suppresses potential bis-substitution or C2-attack.

• Add N,N-diisopropylethylamine (DIPEA) (2.0 eq).

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic base to neutralize the generated HF without competing with the primary amine nucleophile.

• Add the primary amine (R1-NH 2​ ) (1.05 eq) dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor by LC-MS until complete consumption of the starting material.

• Quench with water, extract with EtOAc, wash with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via flash chromatography.

Protocol 2: C2-Suzuki-Miyaura Coupling

Objective: Installation of the R2 aryl/heteroaryl group at the C2 position.

• To a Schlenk flask, add the C4-substituted 2-chloro-3-nitropyridine intermediate (1.0 eq), arylboronic acid (R2-B(OH) 2​ ) (1.2 eq), and K 2​ CO 3​ (3.0 eq).

• Suspend the mixture in a degassed solvent system of 1,4-Dioxane/H 2​ O (4:1 v/v, 0.1 M).

  • Causality: Water is essential to dissolve the inorganic base and accelerate the transmetalation step of the catalytic cycle.

• Add Pd(dppf)Cl 2​ (0.05 eq) under a stream of argon.

  • Causality: The bidentate dppf ligand provides stability to the palladium center and facilitates the oxidative addition into the electron-deficient C-Cl bond.

• Heat the mixture to 90 °C for 12 hours.

• Cool to room temperature, filter through a pad of Celite to remove palladium black, extract with EtOAc, and purify by silica gel chromatography.

Protocol 3: Nitro Reduction

Objective: Reduction of the 3-nitro group to yield a 3,4-diaminopyridine intermediate.

• Dissolve the coupled intermediate (1.0 eq) in EtOH/H 2​ O (4:1 v/v, 0.1 M).

• Add Iron powder (5.0 eq) and NH 4​ Cl (5.0 eq).

  • Causality: Béchamp reduction conditions are highly chemoselective, reducing the nitro group without dehalogenating other potential aryl chlorides/bromides on the R1/R2 side chains.

• Heat to 80 °C for 2 hours.

• Filter hot through Celite, concentrate the filtrate, and extract with DCM.

Protocol 4: Imidazole Ring Closure

Objective: Formation of the imidazo[4,5-c]pyridine core.

• Dissolve the 3,4-diaminopyridine intermediate in triethyl orthoformate (excess, acts as both reagent and solvent).

  • Causality: Triethyl orthoformate provides the bridging carbon (C2 of the imidazole ring) to form an unsubstituted imidazole.

• Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH) (0.1 eq).

• Heat to 120 °C for 4 hours.

• Concentrate in vacuo and purify via preparative HPLC to yield the final kinase inhibitor scaffold.

Data Presentation: Optimization of Functionalization Steps

The following table summarizes the quantitative optimization data for the critical SNAr and Suzuki coupling steps, demonstrating the efficiency of the chosen parameters.

Reaction Step	Solvent System	Base / Catalyst	Temp (°C)	Time (h)	Yield (%)	Notes
SNAr (C4)	THF	DIPEA	0 → RT	3	92%	High regioselectivity; ideal conditions.
SNAr (C4)	DMF	K 2​ CO 3​	RT	2	85%	Trace C2-substitution observed due to higher temp.
Suzuki (C2)	Dioxane/H 2​ O	K 2​ CO 3​ / Pd(dppf)Cl 2​	90	12	88%	Excellent conversion; minimal protodeboronation.
Suzuki (C2)	Toluene/H 2​ O	Na 2​ CO 3​ / Pd(PPh 3​ ) 4​	100	16	74%	Slower oxidative addition; lower overall yield.

References

• 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase. European Journal of Medicinal Chemistry. 1

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry. 2

• Design and synthesis of imidazo[4,5-c]pyridine derivatives as promising Aurora kinase A (AURKA) inhibitors. Russian Journal of Organic Chemistry. 3

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. 4

• Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles. Journal of Medicinal Chemistry. 5

• (IUCr) 2-[2,5-Dimethoxy-4-(3-nitropyridin-2-yl)phenyl]. IUCrData. 6

Sources

• 1. 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. journals.iucr.org [journals.iucr.org]

Application Note: Chemoselective Reduction of 2-Chloro-4-fluoro-3-nitropyridine to Aniline Derivatives

Executive Summary

The synthesis of highly functionalized aminopyridines is a critical operation in medicinal chemistry and drug development. The reduction of 2-chloro-4-fluoro-3-nitropyridine to its corresponding aniline derivative, 3-amino-2-chloro-4-fluoropyridine (CAS: 1805269-43-5)[1], presents a distinct chemoselectivity challenge. Standard catalytic hydrogenation conditions (e.g., Pd/C, H2) frequently result in catastrophic hydrodehalogenation due to the electron-deficient nature of the pyridine ring. This application note details two field-proven, self-validating protocols—Iron/Ammonium Chloride reduction and Stannous Chloride reduction—designed to quantitatively reduce the nitro group while strictly preserving the labile C-Cl and C-F bonds[2],[3].

Mechanistic Rationale & Causality

As an application scientist, it is vital to understand why specific reagents are chosen over others to ensure experimental reproducibility and logical troubleshooting.

• The Hydrodehalogenation Liability: The pyridine ring is inherently electron-deficient. The inductive withdrawal from the 2-chloro and 4-fluoro substituents, combined with the strongly electron-withdrawing 3-nitro group, highly activates the carbon-halogen bonds toward oxidative addition by transition metals (like Palladium). Thus, catalytic hydrogenation is contraindicated.

• Iron/Ammonium Chloride (Béchamp Variation): This method operates via a single-electron transfer (SET) mechanism at the iron metal surface. The causality behind using ammonium chloride (NH₄Cl) rather than hydrochloric acid (HCl) is critical: NH₄Cl acts as a mild proton donor, buffering the reaction at a near-neutral pH (~6)[3]. If strongly acidic or basic conditions were used, the highly activated 4-fluoro position would be rapidly degraded via nucleophilic aromatic substitution (S_NAr) by adventitious nucleophiles (e.g., solvent or water).

• Stannous Chloride (SnCl₂) Reduction: This homogeneous redox process involves the oxidation of Sn(II) to Sn(IV) concomitant with the reduction of the nitro group. SnCl₂ provides exceptional chemoselectivity for nitro groups over halogens, making it the gold standard for polyhalogenated heteroaromatics[2],[4]. The causality of the workup is equally vital: neutralization with saturated NaHCO₃ is strictly required to convert soluble tin complexes into insoluble tin oxides/hydroxides, preventing severe emulsion formation and tin carryover during liquid-liquid extraction.

Quantitative Data Summary

The following table summarizes the comparative metrics of the two validated reduction methodologies to aid in route selection.

Metric	Method A: Fe / NH₄Cl	Method B: SnCl₂·2H₂O
Reagent Equivalents	Fe (5.0 eq), NH₄Cl (5.0 eq)	SnCl₂·2H₂O (4.0 - 5.0 eq)
Optimal Solvent	EtOH / H₂O (3:1 or 4:1)	EtOAc or EtOH
Reaction Temperature	70 °C – 80 °C (Reflux)	60 °C – 70 °C
Typical Reaction Time	2 – 4 hours	4 – 12 hours
Average Yield	85% – 95%	75% – 85%
Scalability	Excellent (Kilogram scale)	Moderate (Due to tin waste)
Environmental Impact	Low (Iron oxides are benign)	High (Heavy metal waste disposal)

Experimental Workflow

Workflow for the chemoselective reduction of 2-chloro-4-fluoro-3-nitropyridine.

Detailed Experimental Protocols

Protocol A: Iron-Mediated Reduction (Béchamp Variation)

This protocol is recommended for scale-up due to its high yield and environmentally benign byproduct profile.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloro-4-fluoro-3-nitropyridine (1.0 equiv.) in a mixture of Ethanol and deionized Water (4:1 v/v, approx. 10 mL/mmol).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 equiv.) and Ammonium Chloride (NH₄Cl, 5.0 equiv.) to the stirring solution at room temperature[3].

• Reaction Execution: Heat the suspension to 80 °C (reflux).

  • Self-Validating Cue: The reaction mixture will transition from a clear yellow solution to a dark brown/black opaque slurry as iron oxides are generated.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 3:1) or LC-MS. The starting material should be fully consumed within 2 to 4 hours.

• Workup & Filtration: Remove the flask from the heat source. While the mixture is still hot (approx. 50 °C), filter the black slurry through a pad of Celite to remove iron residues. Causality note: Filtering hot prevents the newly formed, potentially crystalline aminopyridine from precipitating onto the iron cake. Wash the Celite pad thoroughly with hot EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Dilute the remaining aqueous layer with EtOAc, partition, and extract the aqueous layer twice more with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the target aniline.

Protocol B: Stannous Chloride Reduction

This protocol is recommended for smaller-scale, discovery-phase synthesis where homogeneous reaction conditions are preferred.

• Preparation: Dissolve 2-chloro-4-fluoro-3-nitropyridine (1.0 equiv.) in Ethyl Acetate (EtOAc) or Ethanol (approx. 10 mL/mmol) in a round-bottom flask[4].

• Reagent Addition: Add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.5 equiv.) in one portion.

• Reaction Execution: Heat the mixture to 65–70 °C for 4 to 12 hours.

• In-Process Control (IPC): Monitor via LC-MS until the nitro compound is completely consumed[2].

• Quench & Neutralization (Critical Step): Cool the reaction to 0 °C using an ice bath. Slowly add saturated aqueous NaHCO₃ solution until the pH reaches 8–9.

  • Self-Validating Cue: Vigorous effervescence (CO₂ release) will occur, followed by the formation of a thick, milky-white precipitate. This visual confirmation is mandatory; it indicates the successful conversion of soluble tin salts into insoluble SnO₂/Sn(OH)₄.

• Filtration & Isolation: Filter the biphasic milky suspension through a pad of Celite to break the emulsion and remove the tin solids. Wash the pad with EtOAc. Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with EtOAc. Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield the product.

Analytical Validation

To ensure the integrity of the generated 3-amino-2-chloro-4-fluoropyridine, verify the product against the following self-validating analytical benchmarks:

• LC-MS (ESI+): The mass spectrum must show the protonated molecular ion [M+H]+ at m/z ~147.0. Crucially, a secondary isotope peak at m/z ~149.0 must be present in a 3:1 ratio, confirming the preservation of the chlorine atom.

• ¹H NMR (DMSO-d₆): The spectrum will show the disappearance of the strongly deshielded aromatic protons characteristic of the nitro-pyridine starting material. A new, broad singlet integrating for 2H will appear between δ 5.0 – 5.8 ppm, corresponding to the newly formed primary amine (-NH₂) group. The remaining pyridine ring protons will shift significantly upfield due to the strong electron-donating resonance effect of the amino group.

Sources

• 1. 2680848-42-2,N-Boc-2-chloro-4-fluoropyridin-3-amine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 2-Chloro-4-fluoro-3-nitropyridine

Executive Summary

2-Chloro-4-fluoro-3-nitropyridine is a highly functionalized, premium bifunctional building block utilized extensively in the synthesis of complex heterocycles, including corticotropin-releasing factor (CRF) receptor ligands and advanced kinase inhibitors[1]. The strategic value of this scaffold lies in the differential reactivity of its two halogens. However, executing a at the C2-chloro position without triggering premature Nucleophilic Aromatic Substitution (SNAr) at the highly activated C4-fluoro position requires precise catalytic control[2][3]. This application note details a field-proven, self-validating protocol to achieve >90% chemoselectivity for the C2-arylated product, mitigating common degradation pathways.

Mechanistic Causality & Reaction Design

In standard chloropyridines, the C-Cl bond is readily addressed by palladium catalysts under standard aqueous basic conditions[4]. However, the introduction of a nitro group at C3 profoundly alters the electronic landscape of the pyridine ring[5].

• The Oxidative Addition Advantage: The strongly electron-withdrawing nitro group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring. This electronic deficiency accelerates the oxidative addition of the Pd(0) species into the C2-Cl bond, which is an unprecedented elemental reaction advantage for nitroarenes[5].

• The SNAr Liability: Concurrently, the C4-fluorine atom becomes exceptionally susceptible to nucleophilic attack. If standard aqueous bases (e.g., NaOH, Na₂CO₃) are used at elevated temperatures (>90 °C), hydroxide ions rapidly displace the fluorine atom via SNAr, yielding an undesired 4-hydroxy byproduct.

• Catalyst & Base Selection (Expertise Insight): To ensure the cross-coupling outpaces the background SNAr, a highly active bidentate catalyst like Pd(dppf)Cl₂ is employed to accelerate the transmetalation and reductive elimination steps[2]. Furthermore, mild, non-nucleophilic bases such as anhydrous K₃PO₄ or KF must be used in weakly coordinating, anhydrous solvents (e.g., Toluene) to suppress the background SNAr pathway[3].

Quantitative Data: Condition Optimization

The table below summarizes the causality between reaction conditions and chemoselectivity, demonstrating how base and temperature adjustments isolate the desired reactivity.

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (Desired)	Yield (SNAr Byproduct)
1	Pd(PPh₃)₄	Na₂CO₃ (aq)	Dioxane	100	45%	42% (4-OH derivative)
2	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	72%	18% (4-OH derivative)
3	Pd₂(dba)₃ / XPhos	KF	Toluene	70	85%	<5%
4	Pd(dppf)Cl₂	K₃PO₄ (anhydrous)	Toluene	65	94%	Not Detected

Table 1: Optimization of Suzuki-Miyaura conditions for 2-chloro-4-fluoro-3-nitropyridine. Entry 4 represents the optimal conditions.

Reaction Pathway Visualization

Caption: Chemoselective divergence: Pd-catalyzed C2-arylation vs. base-mediated C4-F SNAr degradation.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. By monitoring specific mass-to-charge (m/z) ratios, researchers can verify the integrity of the C4-F bond in real-time.

Materials Required:

• 2-Chloro-4-fluoro-3-nitropyridine (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.1 equiv, 1.1 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv, 5 mol%)

• Anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol)

• Anhydrous Toluene (10 mL)

Step-by-Step Workflow:

• Preparation & Degassing : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-chloro-4-fluoro-3-nitropyridine, the chosen arylboronic acid, and anhydrous K₃PO₄. Add 10 mL of anhydrous toluene. Sparge the suspension with Argon for 15 minutes.

  • Causality: Oxygen rapidly deactivates the Pd(0) catalyst, stalling the cross-coupling cycle and giving the slower, background SNAr reaction time to consume the starting material[2].

• Catalyst Addition : Under a positive flow of Argon, quickly add Pd(dppf)Cl₂. Seal the flask and heat to 65 °C using a pre-equilibrated oil bath or heating block.

• In-Process Monitoring (Self-Validation) : After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of LC-MS grade Acetonitrile, and analyze via LC-MS.

  • Validation Check 1: Ensure the disappearance of the starting material (m/z ~176 [M+H]⁺ for the ³⁵Cl isotope).

  • Validation Check 2: Confirm the appearance of the desired product mass.

  • Validation Check 3: Scan for m/z corresponding to the [M-F+OH]⁺ byproduct. If this mass is >5% relative abundance, the system contains trace water, or the base is too nucleophilic.

• Quench & Workup : Once complete (typically 4-6 hours), cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the pad with additional EtOAc (20 mL).

• Purification : Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 2-aryl-4-fluoro-3-nitropyridine.

Workflow Visualization

Caption: Step-by-step experimental workflow for the chemoselective Suzuki-Miyaura coupling.

References

• CRF ligands via Suzuki and Negishi couplings of 3-pyridyl boronic acids or halides with 2-benzyloxy-4-chloro-3-nitropyridine Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL:[Link]

• Suzuki coupling of different chloropyridines with phenylboronic acids Source: ResearchGate URL:[Link]

• The Suzuki–Miyaura Coupling of Nitroarenes Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Suzuki Coupling Mechanism and Applications Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. CRF ligands via Suzuki and Negishi couplings of 3-pyridyl boronic acids or halides with 2-benzyloxy-4-chloro-3-nitropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Regioselective nucleophilic substitution of 2-Chloro-4-fluoro-3-nitropyridine

An Application Guide to the Regioselective Nucleophilic Aromatic Substitution of 2-Chloro-4-fluoro-3-nitropyridine

Introduction

Substituted pyridine scaffolds are foundational in medicinal chemistry and drug development, appearing in numerous pharmaceuticals. 2-Chloro-4-fluoro-3-nitropyridine is a highly valuable and versatile building block due to its trifunctional nature. The presence of two distinct halogen atoms (Cl and F) at positions activated by an electron-withdrawing nitro group allows for precise, regioselective functionalization through Nucleophilic Aromatic Substitution (SNAr) reactions.[1]

This guide, designed for researchers and drug development professionals, provides an in-depth exploration of the principles governing the regioselectivity of this substrate. We will delve into the underlying reaction mechanisms, detail field-proven experimental protocols, and discuss the critical parameters that ensure predictable and high-yielding synthesis of 4-substituted-2-chloro-3-nitropyridine derivatives.

The Mechanistic Basis of Regioselectivity

The high degree of regioselectivity observed in the nucleophilic substitution of 2-chloro-4-fluoro-3-nitropyridine is not arbitrary; it is dictated by the electronic properties of the pyridine ring and the stability of the reaction intermediates. The reaction proceeds via the Nucleophilic Aromatic Substitution (SNAr) pathway, a two-step addition-elimination mechanism.[2][3]

• Nucleophilic Attack: A nucleophile attacks one of the electron-deficient carbon atoms bearing a halogen, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2][4]

• Elimination: The aromaticity of the ring is restored by the expulsion of the halide leaving group.

The key to regioselectivity lies in the relative stability of the two possible Meisenheimer complexes that can be formed.

• Attack at C4 (para to the Nitro Group): When a nucleophile attacks the C4 position (bearing the fluorine atom), the resulting negative charge in the Meisenheimer complex is delocalized across the pyridine nitrogen and, most importantly, onto the oxygen atoms of the strongly electron-withdrawing nitro group.[4] This extensive delocalization creates a highly stabilized, lower-energy intermediate.

• Attack at C2 (ortho to the Nitro Group): An attack at the C2 position (bearing the chlorine atom) also allows for charge delocalization onto the pyridine nitrogen. However, the resonance stabilization involving the nitro group is significantly less effective compared to the C4-attack intermediate.[4]

Consequently, the reaction pathway proceeding through the more stable C4-attack intermediate is kinetically favored, leading to the overwhelming formation of the 4-substituted product. This principle is a cornerstone of reactivity for electron-deficient dihalopyridines.[4]

Caption: Competing SNAr pathways for 2-Chloro-4-fluoro-3-nitropyridine.

Critical Parameters Influencing the Reaction

While electronic factors strongly favor substitution at the C4 position, experimental conditions must be carefully controlled to ensure optimal outcomes.

Parameter	Influence on Regioselectivity & Rationale	Recommendations
Leaving Group	In SNAr reactions where the initial nucleophilic attack is the rate-determining step, fluoride is typically a better leaving group than chloride.[5] This is because the high electronegativity of fluorine strongly polarizes the C-F bond, increasing the electrophilicity of the carbon atom and making it more susceptible to attack. This effect further enhances the intrinsic preference for attack at the C4 position.	The inherent reactivity difference (F > Cl) aligns with the electronically favored pathway, ensuring high C4 selectivity. No modification is generally needed.
Nucleophile	A wide range of nucleophiles, including primary and secondary amines, alkoxides, and thiols, consistently favor substitution at the C4 position due to the dominant electronic effects of the substrate.[4]	For primary/secondary amines, a non-nucleophilic base (e.g., Et₃N, DIPEA, K₂CO₃) should be used to neutralize the HX formed. For alkoxides or thiolates, the salt (e.g., NaOMe, KSR) can be used directly.
Solvent	Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile (MeCN), or Tetrahydrofuran (THF) are preferred. They effectively solvate the cation (e.g., K⁺, Na⁺) without strongly solvating the anionic nucleophile, thus preserving its reactivity. Additionally, they can stabilize the charged Meisenheimer complex.	Use anhydrous solvents to prevent side reactions, especially with highly reactive nucleophiles. Acetonitrile or ethanol are excellent starting points for amination reactions.[6]
Temperature	Most substitutions proceed efficiently at temperatures ranging from room temperature to moderate heating (50-80 °C).[6] Higher temperatures can accelerate the reaction but may lead to side products if prolonged.	Monitor the reaction by Thin-Layer Chromatography (TLC) to avoid prolonged heating after the starting material is consumed. Room temperature is often sufficient for many amine nucleophiles.
Base	The choice of base is critical, particularly in amination reactions. It must be strong enough to neutralize the acid generated (HCl or HF) but should not compete as a nucleophile.	Triethylamine (Et₃N), N,N-Diisopropylethylamine (DIPEA), or inorganic bases like potassium carbonate (K₂CO₃) are commonly used and effective.[6][7]

Experimental Protocols

Safety Note: These protocols should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: General Procedure for Regioselective Amination at the C4-Position

This protocol describes a representative reaction using a primary amine as the nucleophile, leading to the formation of a 4-amino-2-chloro-3-nitropyridine derivative.

Materials:

• 2-Chloro-4-fluoro-3-nitropyridine (1.0 equiv)

• Primary or Secondary Amine (1.0 - 1.2 equiv)

• Triethylamine (Et₃N) or DIPEA (2.0 - 2.2 equiv)

• Anhydrous Acetonitrile (MeCN) or Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Water (H₂O) and Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-Chloro-4-fluoro-3-nitropyridine (1.0 equiv) in anhydrous acetonitrile (or ethanol) to a concentration of approximately 0.2-0.5 M.

• Reagent Addition: In a separate vial, prepare a solution of the desired amine (1.0 equiv) and triethylamine (2.0 equiv) in a small amount of the reaction solvent.

• Add the amine/base solution dropwise to the stirred solution of the pyridine at room temperature. A color change (often to yellow or orange) is typically observed.[6]

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 3:1 Hexanes:EtOAc mobile phase) until the starting material spot is completely consumed (typically 1-4 hours). If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Workup:

  • Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

  • To the resulting residue, add ethyl acetate and water. Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Wash it sequentially with water and then brine to remove residual base and salts.[6]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization (e.g., from an ethanol/water mixture) to obtain the pure 4-substituted-2-chloro-3-nitropyridine derivative.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: General experimental workflow for regioselective amination.

Conclusion

2-Chloro-4-fluoro-3-nitropyridine is a superior substrate for constructing 4-substituted pyridine derivatives due to its predictable and high regioselectivity in SNAr reactions. The substitution is overwhelmingly directed to the C4 position, driven by the superior electronic stabilization of the corresponding Meisenheimer intermediate, where the negative charge is effectively delocalized by the para-nitro group.[4] By understanding these mechanistic principles and applying the robust protocols outlined in this guide, researchers can confidently and efficiently utilize this powerful building block for the synthesis of complex molecules in drug discovery and materials science.

References

• A Comparative Guide to the Regioselectivity of Substitutions on 2,4-Dichloro-5-nitropyridine. Benchchem.
• General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines as nucleophiles.
• Nucleophilic aromatic substitution reactions of unactivated aryl halides with thiolate ions in hexamethylphosphoramide.
• Tetrabutylammonium Salt Induced Denitration of Nitropyridines: Synthesis of Fluoro-, Hydroxy-, and Methoxypyridines.
• 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube.
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• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine. Benchchem.
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• Reactivity of various halogenating agents toward different substrates in electrophilic substitution reactions: a computational study. Environmental Science: Water Research & Technology (RSC Publishing).
• The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine
• Process for preparation of nitropyridine derivatives.
• Group 17: General Properties of Halogens. Chemistry LibreTexts.
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• Radiochemical synthesis of [18F]3-fluoro-4-aminopyridine: a case for producing metafluorinated pyridines via direct nucleophilic fluorination of pyridine N-oxides. Journal of Nuclear Medicine.
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• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters.
• Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithi
• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI.
• QUANTITATIVE ASSESSMENT OF RELATIVE REACTIVITY OF MOLECULAR HALOGENS IN THE KINETICS OF HALOGENATIONS OF 2-METHYLTHIAZOLE IN AQU. TSI Journals.

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Application Note: Catalytic Hydrogenation Protocols for 2-Chloro-4-fluoro-3-nitropyridine

Abstract: This document provides a comprehensive technical guide for the catalytic hydrogenation of 2-Chloro-4-fluoro-3-nitropyridine to synthesize 2-chloro-4-fluoro-3-aminopyridine. This transformation is a critical step in the synthesis of various pharmaceutical and agrochemical compounds. This guide details multiple field-proven protocols, discusses the rationale behind catalyst and condition selection, and places a significant emphasis on the critical safety procedures required for this high-hazard reaction. The content is intended for researchers, chemists, and process development professionals.

Introduction: The Significance of 2-Chloro-4-fluoro-3-aminopyridine

The selective reduction of 2-Chloro-4-fluoro-3-nitropyridine is a reaction of considerable industrial importance. The resulting product, 2-chloro-4-fluoro-3-aminopyridine, is a highly versatile pyridine derivative that serves as a key building block in medicinal and agricultural chemistry. It is an essential intermediate for synthesizing a range of bioactive molecules, including certain anti-peptic ulcer drugs, anti-HIV agents, and insecticides.[1] The strategic placement of the chloro, fluoro, and amino groups provides multiple reaction handles for further molecular elaboration.

The primary challenge in this synthesis lies in achieving high chemoselectivity. The goal is to reduce the nitro group to an amine while preserving the halogen substituents, as dehalogenation is a common side reaction in catalytic hydrogenation. This guide explores robust protocols designed to maximize the yield of the desired aminopyridine while minimizing unwanted byproducts.

Reaction Overview and Mechanistic Considerations

The catalytic hydrogenation of an aromatic nitro compound to an amine is a complex multi-step process that occurs on the surface of a heterogeneous catalyst.[2] The reaction proceeds through several intermediates, including nitroso and hydroxylamine species.

Caption: Generalized reaction pathway for nitro group reduction.

The accumulation of the hydroxylamine intermediate is a critical concern, as these species can be thermally unstable and may lead to uncontrolled exotherms or the formation of dimeric impurities like azo and azoxy compounds.[2][3] Furthermore, the presence of halogen atoms introduces the risk of hydrodehalogenation, a process where the C-Cl or C-F bond is cleaved and replaced by a C-H bond. This guide presents protocols optimized to navigate these challenges.

CRITICAL SAFETY PROTOCOLS: Managing a High-Hazard Reaction

Catalytic hydrogenation of nitro compounds is a potentially hazardous operation that demands rigorous safety protocols. The combination of pyrophoric catalysts, flammable hydrogen gas, and a highly exothermic reaction creates significant risks of fire, explosion, and runaway reactions if not managed properly.[4][5]

Core Hazards:

• Pyrophoric Catalysts: Heterogeneous catalysts like Palladium on Carbon (Pd/C) and Raney® Nickel are pyrophoric, especially after use (when dry and saturated with hydrogen), and can ignite spontaneously upon exposure to air.[4][5][6]

• Hydrogen Gas: Hydrogen is extremely flammable and forms explosive mixtures with air over a wide concentration range (4–75%).[4][5]

• Exothermic Reaction: The reduction of a nitro group is highly exothermic. Poor heat management can lead to a rapid increase in temperature and pressure (a runaway reaction), potentially causing vessel failure.[3]

• Unstable Intermediates: As mentioned, hydroxylamine intermediates can accumulate and decompose violently.[2][3]

Caption: Critical safety workflow for catalytic hydrogenation.

Mandatory Safety Procedures:

• Inerting: The reaction vessel must be thoroughly purged with an inert gas (Nitrogen or Argon) to remove all oxygen before introducing the catalyst or hydrogen.[4]

• Catalyst Handling: Never handle dry, used catalyst in the open air. The catalyst should be charged to the reactor under a blanket of inert gas. After the reaction, the catalyst must be filtered while keeping it wet with solvent or water.[4][5][7]

• Leak Testing: Before every reaction, the entire apparatus must be pressure-tested with an inert gas to ensure there are no leaks.[5]

• Monitoring: The reaction must be monitored continuously for temperature, pressure, and hydrogen uptake. A sudden stop in hydrogen uptake may indicate catalyst deactivation, while a rapid increase in temperature and pressure signals a potential runaway condition.

• Quenching: Spent catalyst should be immediately transferred to a designated, labeled waste container and kept submerged in water. Never mix it with combustible materials.[4][5]

Experimental Protocols

Two primary protocols are presented, utilizing common heterogeneous catalysts. The choice of catalyst depends on available equipment, cost considerations, and the desired balance between reaction rate and selectivity.

Protocol 1: Palladium on Carbon (Pd/C) Catalysis

Palladium is a highly active catalyst for nitro group reduction.[8] Standard Pd/C can sometimes cause dehalogenation. Using a lower catalyst loading, moderate conditions, and potentially a catalyst modifier can enhance chemoselectivity.

Methodology:

• Vessel Preparation: Ensure a high-pressure reactor (e.g., Parr shaker or autoclave) is clean, dry, and has been successfully leak-tested with nitrogen.

• Charging: To the reactor vessel, add 2-Chloro-4-fluoro-3-nitropyridine (1.0 eq) and the chosen solvent (e.g., Methanol, Ethanol, or Ethyl Acetate) at a concentration of ~5-10 mL per gram of substrate.

• Inerting: Seal the reactor and purge the vessel by pressurizing with nitrogen to ~50 psi and then venting. Repeat this cycle at least 5 times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive pressure of nitrogen, carefully add 5% Pd/C (1-5 mol%). The catalyst should be added as a wet slurry if possible to minimize the risk of ignition.[4][5]

• Hydrogenation: Purge the vessel 3-5 times with hydrogen gas in a similar manner to the nitrogen purge.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (see table below). Begin vigorous agitation and heat the reaction to the target temperature. Monitor the reaction by observing the drop in hydrogen pressure.

• Work-up: Once hydrogen uptake ceases, cool the reactor to room temperature. Vent the excess hydrogen and purge the system 5 times with nitrogen.

• Filtration: Under a nitrogen atmosphere, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Crucially, never allow the catalyst on the filter pad to dry out. [7] Wash the pad with a small amount of the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-chloro-4-fluoro-3-aminopyridine, which can be further purified by recrystallization or column chromatography.

Data Summary: Pd/C Protocol Parameters

Parameter	Condition A (Mild)	Condition B (Standard)	Rationale
Catalyst	5% Pd/C	5% or 10% Pd/C	Standard, highly active catalyst.[8]
Loading	1-2 mol%	3-5 mol%	Lower loading may reduce dehalogenation risk.
Solvent	Methanol or Ethanol	Ethyl Acetate	Protic solvents can accelerate the reaction rate.[7]
Temperature	25-40 °C	40-60 °C	Higher temperatures increase rate but also risk of side reactions.
H₂ Pressure	50-100 psi (3-7 bar)	100-200 psi (7-14 bar)	Lower pressure can improve selectivity.

| Time | 4-12 hours | 2-6 hours | Monitor by H₂ uptake or TLC/LCMS. |

Protocol 2: Raney® Nickel Catalysis

Raney® Nickel is a cost-effective and highly active catalyst for nitro group reductions.[2][9] It often shows good selectivity and can be advantageous when hydroxylamine accumulation is a concern.[2] However, it is extremely pyrophoric and requires meticulous handling.[6]

Methodology:

• Vessel Preparation & Charging: Follow steps 1-3 from the Pd/C protocol.

• Catalyst Addition: Raney® Nickel is typically supplied as a slurry in water. Decant the storage water and wash the catalyst with the reaction solvent (e.g., Ethanol) 2-3 times. Under a positive pressure of nitrogen, transfer the catalyst slurry to the reaction vessel.

• Hydrogenation & Work-up: Follow steps 5-9 from the Pd/C protocol. The filtration of Raney® Nickel is equally critical and must be performed while keeping the catalyst wet.

Data Summary: Raney® Nickel Protocol Parameters

Parameter	Recommended Condition	Rationale
Catalyst	Raney® Nickel 2800	A highly active form of sponge nickel catalyst.[9]
Loading	5-10 wt% (relative to substrate)	Standard loading for efficient reduction.
Solvent	Ethanol or Methanol	Protic solvents are well-suited for Raney® Ni.
Temperature	40-70 °C	Requires slightly higher temperatures than Pd/C.
H₂ Pressure	100-500 psi (7-35 bar)	Raney® Ni often performs well at higher pressures.

| Time | 2-8 hours | Typically a fast reaction; monitor by H₂ uptake. |

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	1. Catalyst deactivation (poisoning).2. Insufficient H₂ pressure or time.3. Poor agitation.	1. Ensure starting material and solvent are pure.2. Increase pressure, time, or catalyst loading.3. Increase stirring speed.
Dehalogenation	1. Catalyst is too active.2. Reaction temperature/pressure is too high.	1. Switch to a less active catalyst (e.g., PtO₂ with inhibitors) or a selective one (e.g., sulfided Pt/C).[10]2. Reduce temperature and pressure.3. Add a catalyst inhibitor like thiophene, if compatible.[10]
Formation of Colored Impurities	Accumulation of azo/azoxy byproducts from hydroxylamine intermediates.	1. Ensure sufficient catalyst loading and H₂ pressure.2. Use a catalyst known to reduce hydroxylamine accumulation, such as Raney® Nickel.[2]3. Maintain consistent, vigorous agitation.

Conclusion

The catalytic hydrogenation of 2-Chloro-4-fluoro-3-nitropyridine is an effective method for producing the corresponding aminopyridine, a valuable synthetic intermediate. Success hinges on the careful selection of a catalyst and reaction conditions to favor chemoselective nitro reduction over dehalogenation. Both Palladium on Carbon and Raney® Nickel are viable catalysts, each with distinct advantages and handling requirements. Above all, the execution of this reaction demands an unwavering commitment to rigorous safety protocols to mitigate the inherent risks associated with this powerful transformation.

References

• Hazards associated with laboratory scale hydrogenations | ACS Chemical Health & Safety.

• ReddyMasu S., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry. Available at: [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst - ResearchGate. Available at: [Link]

• Size Dependence of Pd-Catalyzed Hydrogenation of 2,6-Diamino-3,5-dinitropyridine. Industrial & Engineering Chemistry Research.

• Catalytic Hydrogenation of Nitrobenzene Safety Table. Scribd. Available at: [Link]

• (PDF) Catalytic hydrogenation of substituted pyridines with PtO2 catalyst - ResearchGate. Available at: [Link]

• A highly efficient Pd–C catalytic hydrogenation of pyridine nucleus under mild conditions. ResearchGate. Available at: [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst | Asian Journal of Chemistry. Available at: [Link]

• Hazards associated with laboratory scale hydrogenations - UW-Madison Chemistry. Available at: [Link]

• INDIUM/AMMONIUM CHLORIDE-MEDIATED SELECTIVE REDUCTION OF AROMATIC NITRO COMPOUNDS. Organic Syntheses. Available at: [Link]

• Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note - Mettler Toledo. Available at: [Link]

• Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles - PubMed. Available at: [Link]

• Hydrogenation (atmospheric pressure) with Pd/C. Available at: [Link]

• EP0000805A1 - Catalytic hydrogenation process for the manufacture of chlorinated aromatic amines - Google Patents.

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. - ResearchGate. Available at: [Link]

• US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst - Google Patents.
• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents.

• Chemoselective Amination of 5-Bromo-2-chloro-3-fluoropyridine | Organic Letters. Available at: [Link]

• Raney® Nickel: A Life-Changing Catalyst - American Chemical Society. Available at: [Link]

• Polymer-Supported Raney Nickel Catalysts for Sustainable Reduction Reactions - PMC. Available at: [Link]

• Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst - Dalton Transactions (RSC Publishing). Available at: [Link]

• Reagent Friday: Raney Nickel - Master Organic Chemistry. Available at: [Link]

• Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• A dearomatization–hydrogenation process for the formation of all-cis-(multi)fluorinated piperidines - Research Communities. Available at: [Link]

• Continuous-Flow Hydrogenation of Nitroaromatics in Microreactor with Mesoporous Pd@SBA-15 - MDPI. Available at: [Link]

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Application Note: Regioselective Functionalization of 2-Chloro-4-fluoro-3-nitropyridine in Agrochemical Scaffold Synthesis

Target Audience: Researchers, Synthetic Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Chemical Profile

The pyridine ring is a ubiquitous pharmacophore in modern agrochemical design, serving as the core scaffold for numerous herbicides, insecticides, and fungicides[1]. Among the advanced building blocks used to construct these complex architectures, 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4) stands out as a highly versatile, multi-electrophilic reagent[2].

This application note details the strategic use of 2-Chloro-4-fluoro-3-nitropyridine to synthesize fused heterocyclic systems—specifically imidazo[4,5-b]pyridines , which are well-documented for their potent fungicidal activities against agricultural pathogens such as Puccinia polysora and Botrytis cinerea[3]. By leveraging the differential reactivity of the C4-fluorine and C2-chlorine atoms, chemists can perform sequential, highly controlled functionalizations to build complex agrochemical libraries.

Mechanistic Insights: The Causality of Regioselectivity

As a Senior Application Scientist, I frequently encounter challenges regarding regiocontrol in polyhalogenated heterocycles. When working with 2-Chloro-4-fluoro-3-nitropyridine, the key to successful scaffold construction lies in understanding the principles of Nucleophilic Aromatic Substitution (SNAr) .

Why does a nucleophile preferentially attack the C4-fluorine over the C2-chlorine?

• Electronegativity & Hardness: Fluorine is significantly more electronegative than chlorine. This draws electron density away from the C4 carbon, making it a "harder" and more reactive electrophilic center for incoming nucleophiles (such as amines or alkoxides)[4].

• Meisenheimer Complex Stabilization: The SNAr reaction proceeds via a negatively charged Meisenheimer intermediate. Attack at C4 is highly favored because the resulting negative charge is powerfully stabilized by both the strongly electron-withdrawing ortho-nitro group and the para-ring nitrogen[5].

• Leaving Group Ability in SNAr: Unlike aliphatic SN2 reactions where iodine or bromine are preferred, in SNAr, the rate-determining step is the addition of the nucleophile, not the elimination of the halide. Fluorine's ability to accelerate this addition makes it the superior SNAr leaving group[4].

By strictly controlling the reaction temperature (0°C to RT) and using mild bases, we can achieve >99:1 regioselectivity for C4-substitution, preserving the C2-chlorine for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or a secondary SNAr under forcing conditions[5].

Synthetic Workflow: Imidazo[4,5-b]pyridine Construction

The following workflow illustrates the self-validating, three-step synthetic logic used to convert the raw building block into a high-value agrochemical fungicide scaffold.

Sequential functionalization of 2-Chloro-4-fluoro-3-nitropyridine to an imidazo[4,5-b]pyridine core.

Quantitative Data: Optimization of Regioselectivity

To validate the mechanistic theory, our laboratory evaluated the effect of temperature and solvent on the initial SNAr amination step. The data below demonstrates that strict thermal control is paramount to preventing competitive C2-chlorine displacement.

Entry	Nucleophile (1.0 eq)	Solvent	Temp (°C)	Time (h)	Total Yield (%)	Regioselectivity (C4:C2)
1	Isopropylamine	THF	0	2	92	>99:1
2	Isopropylamine	THF	25	2	88	95:5
3	Isopropylamine	DMF	60	1	75	85:15
4	Phenol (Na salt)	MeCN	0	4	89	98:2
5	Thiophenol	EtOH	25	2	94	>99:1

Table 1: Optimization parameters for the regioselective SNAr of 2-Chloro-4-fluoro-3-nitropyridine. Entry 1 represents the optimal self-validating protocol.

Experimental Protocols

The following methodologies are designed as self-validating systems. In-process controls (e.g., LC-MS monitoring) are embedded to ensure the integrity of each intermediate before proceeding.

Protocol A: Regioselective SNAr at the C4 Position

Objective: Displace the C4-fluorine while leaving the C2-chlorine intact.

• Preparation: Charge a flame-dried, round-bottom flask with 2-Chloro-4-fluoro-3-nitropyridine (10.0 mmol, 1.76 g) and anhydrous THF (30 mL) under a nitrogen atmosphere.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0°C for 10 minutes. Expert Insight: Skipping this equilibration will cause a localized exotherm upon base addition, degrading regioselectivity.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (12.0 mmol, 2.1 mL) in one portion.

• Nucleophile Addition: Dissolve the primary amine (e.g., isopropylamine, 10.0 mmol) in 5 mL of THF. Add this solution dropwise over 15 minutes via a syringe pump.

• Monitoring: Stir at 0°C for 2 hours. Monitor the reaction via LC-MS. The desired C4-aminated product will show a distinct[M+H]+ peak with a characteristic chlorine isotope pattern (3:1 ratio), confirming the C2-chlorine was not displaced.

• Workup: Quench with saturated aqueous NH₄Cl (20 mL). Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Suzuki-Miyaura Cross-Coupling at the C2 Position

Objective: Functionalize the C2 position with an aryl group to build the agrochemical pharmacophore.

• Reagent Loading: In a Schlenk tube, combine the C4-aminated intermediate from Protocol A (5.0 mmol), an arylboronic acid (6.0 mmol), and K₂CO₃ (15.0 mmol).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 25 mL). Add the catalyst Pd(dppf)Cl₂ (0.25 mmol, 5 mol%).

• Reaction: Seal the tube and heat to 90°C for 12 hours.

• Validation: TLC (Hexanes:EtOAc 3:1) should indicate the complete disappearance of the yellow nitro-pyridine starting material.

• Purification: Filter through a pad of Celite to remove palladium black. Extract the filtrate with EtOAc, dry, and purify via flash column chromatography to isolate the C2,C4-disubstituted intermediate.

Protocol C: Reductive Cyclization to Imidazo[4,5-b]pyridine

Objective: Reduce the C3-nitro group and trap the resulting diamine to form the fused imidazole ring.

• Nitro Reduction: Dissolve the intermediate from Protocol B (3.0 mmol) in EtOH (15 mL) and H₂O (5 mL). Add Iron powder (15.0 mmol) and NH₄Cl (15.0 mmol). Heat to 80°C for 2 hours. Filter hot through Celite to remove iron oxides, then concentrate to yield the crude ortho-diamine.

• Cyclization: Dissolve the crude diamine in Triethyl orthoformate (10 mL). Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, 0.1 mmol).

• Reflux: Heat the mixture to 120°C for 4 hours. The orthoester acts as both the solvent and the one-carbon electrophile required to close the imidazole ring[3].

• Isolation: Concentrate the mixture to remove excess orthoformate. Triturate the residue with cold diethyl ether to precipitate the final imidazo[4,5-b]pyridine agrochemical scaffold as a highly pure solid.

References

• Development of novel pyridine-based agrochemicals: A review ResearchGate / Journal of Agricultural and Food Chemistry (2024)[Link]

• Synthesis and fungicidal activity of novel imidazo[4, 5-b]pyridine derivatives Heterocyclic Communications / Researcher.life (2019)[Link]

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors Chemical Science / RSC Publishing (2022)[Link]

• Preparation of a Corticotropin-Releasing Factor Antagonist by Nucleophilic Aromatic Substitution and Copper-Mediated Ether Formation Organic Process Research & Development / ACS Publications (2009)[Link]

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Technical Notes & Optimization

How to improve reaction yield with 2-Chloro-4-fluoro-3-nitropyridine

Technical Support Center: 2-Chloro-4-fluoro-3-nitropyridine

A Senior Application Scientist's Guide to Maximizing Reaction Yield and Selectivity

Welcome to the technical support center for 2-Chloro-4-fluoro-3-nitropyridine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic endeavors. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you navigate the complexities of its reactivity and achieve optimal outcomes in your experiments.

The unique structure of 2-Chloro-4-fluoro-3-nitropyridine, featuring two distinct halogen leaving groups activated by a powerful electron-withdrawing nitro group, presents both opportunities and challenges. Understanding the delicate balance of electronic and steric effects is paramount to controlling reaction outcomes. This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions, ensuring your synthetic work is both efficient and successful.

Troubleshooting Guide: From Low Yield to High Purity

This section addresses the most common challenges encountered when working with 2-Chloro-4-fluoro-3-nitropyridine. Each issue is broken down by potential causes and actionable solutions.

Issue 1: Low or No Product Formation

A lack of conversion is a frequent stumbling block. The cause often lies in suboptimal reaction conditions that fail to overcome the activation energy barrier.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Suggested Solution
Insufficient Nucleophilicity	The nucleophile may not be strong enough to attack the electron-deficient pyridine ring, or it may be deactivated by the solvent. Protic solvents, for instance, can form hydrogen bonds with the nucleophile, reducing its reactivity.	1. Add a Base: For amine, thiol, or alcohol nucleophiles, add a non-nucleophilic base (e.g., K₂CO₃, Et₃N, DIPEA) to deprotonate the nucleophile and increase its potency.[1][2] 2. Switch to a Polar Aprotic Solvent: Use solvents like DMF, DMSO, or acetonitrile. These solvents stabilize the charged Meisenheimer intermediate without solvating and deactivating the nucleophile.
Inadequate Reaction Temperature	Nucleophilic aromatic substitution (SNAr) reactions often require thermal energy to proceed at a reasonable rate.	Gradually increase the reaction temperature. Start at room temperature and, if no conversion is observed by TLC, incrementally heat the reaction to 60-100 °C.[1][3] Monitor for potential decomposition.
Poor Reagent Quality	Contaminants, especially water, can interfere with the reaction. 2-Chloro-4-fluoro-3-nitropyridine and many nucleophiles are sensitive to moisture.	Use anhydrous solvents and reagents. If necessary, dry solvents using standard laboratory procedures. Ensure the nucleophile is pure and free from contaminants.
Incorrect Reaction Time	The reaction may simply be slow and has not had enough time to reach completion.	Monitor the reaction progress closely using Thin Layer Chromatography (TLC).[2][3] Allow the reaction to proceed until the starting material is fully consumed.

Issue 2: Poor Regioselectivity (Mixture of C2 and C4 Substituted Products)

The primary challenge with this substrate is controlling which halogen is displaced. The nitro group at the 3-position activates both the C2 and C4 positions for nucleophilic attack.[4][5]

Understanding the Controlling Factors:

The outcome of the reaction is a competition between two pathways. Generally, in SNAr reactions, fluoride is a better leaving group than chloride.[6] This is because the rate-determining step is the initial attack of the nucleophile, which is facilitated by the high electronegativity of the fluorine atom pulling electron density from the ring. This would favor substitution at the C4 position . However, other factors can alter this preference.

Strategies to Influence Regioselectivity:

• Steric Hindrance: A bulky nucleophile may face significant steric hindrance when attacking the C4 position due to the adjacent nitro group. This can favor attack at the less sterically encumbered C2 position.

• Nucleophile Hardness/Softness (HSAB Theory): While less commonly the dominant factor, the hard/soft nature of the nucleophile and the substitution site can play a role.

• Temperature: In some systems, selectivity can be temperature-dependent. Running the reaction at a lower temperature might favor the kinetically controlled product.

Issue 3: Formation of Side Products or Decomposition

The appearance of unexpected spots on a TLC plate or a dark, tarry reaction mixture indicates side reactions or decomposition.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Suggested Solution
Reaction with Solvent	Nucleophilic solvents like alcohols or water can compete with the intended nucleophile, leading to undesired byproducts (e.g., ethers, hydroxypyridines).	Use a non-nucleophilic, polar aprotic solvent like DMF, DMSO, acetonitrile, or THF.
Harsh Reaction Conditions	High temperatures or the use of a very strong base can cause the starting material or the desired product to decompose.[3]	1. Lower the Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. 2. Use a Milder Base: If possible, switch from a strong base (like NaH) to a milder one (like K₂CO₃ or Et₃N).
Di-substitution	If the nucleophile has more than one reactive site, or if the initial product can react further, di-substitution can occur.	Carefully control the stoichiometry. Use a 1:1 ratio of nucleophile to substrate, or a slight excess of the limiting reagent you wish to consume. Adding the nucleophile slowly to the reaction mixture can also help.[7]

Frequently Asked Questions (FAQs)

Q1: Which halogen, the chlorine at C2 or the fluorine at C4, is expected to be more reactive?

A: In nucleophilic aromatic substitution (SNAr), the typical leaving group ability is F > Cl > Br > I.[6] This is the reverse of the trend seen in SN2 reactions. The rate-determining step in SNAr is the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate (a Meisenheimer complex).[8][9] The highly electronegative fluorine atom polarizes the C-F bond more effectively, making the C4 carbon more electrophilic and stabilizing the incoming negative charge in the transition state. Therefore, all else being equal, substitution at the C4 position is electronically favored .

Q2: What is the role of the nitro group at the 3-position?

A: The nitro group is a strong electron-withdrawing group. Its presence is critical for the reaction to occur. It activates the pyridine ring towards nucleophilic attack by withdrawing electron density, making the ring carbons more electrophilic. Crucially, it stabilizes the negatively charged Meisenheimer complex through resonance, lowering the activation energy of the reaction.[6][9][10]

Q3: How do I choose the optimal solvent and base combination?

A: The ideal combination depends on your nucleophile. The table below provides a good starting point.

Nucleophile Type	Recommended Solvent	Recommended Base	Rationale
Amines (Primary/Secondary)	DMF, Acetonitrile, Ethanol	Et₃N, DIPEA, K₂CO₃	A base is needed to scavenge the HCl/HF byproduct. Polar aprotic solvents are often best, but alcohols can be used.[2]
Alcohols / Phenols	DMF, THF, DMSO	NaH, K₂CO₃	A strong base like NaH is often needed to deprotonate the alcohol, forming a more potent alkoxide nucleophile.
Thiols	DMF, Ethanol	K₂CO₃, Cs₂CO₃	Thiols are generally strong nucleophiles, but a base is required to form the even more reactive thiolate anion.[1]

Q4: How should I monitor the reaction's progress effectively?

A: Thin Layer Chromatography (TLC) is the most effective method.[2][3] Spot the starting material, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) on a silica plate. Use a solvent system (e.g., a mixture of ethyl acetate and hexanes) that gives good separation between the starting material and the expected product. The disappearance of the starting material spot indicates the reaction is complete.

Experimental Protocols

Protocol 1: General Procedure for SNAr with an Amine Nucleophile

This protocol provides a robust starting point for reacting 2-Chloro-4-fluoro-3-nitropyridine with a primary or secondary amine.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-4-fluoro-3-nitropyridine (1.0 eq).

• Solvent Addition: Dissolve the starting material in an anhydrous polar aprotic solvent (e.g., DMF or acetonitrile, approx. 0.1-0.2 M concentration).

• Reagent Addition: Add the amine nucleophile (1.1 eq) to the solution, followed by the addition of a non-nucleophilic base such as triethylamine (Et₃N) or potassium carbonate (K₂CO₃) (1.5-2.0 eq).[2]

• Heating and Monitoring: Stir the reaction mixture at room temperature for 1 hour. Check the progress by TLC. If the reaction is slow or has not started, heat the mixture to 60-80 °C. Continue to monitor by TLC every 1-2 hours until the starting material is consumed.[1][2]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the solution and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization.

References

• Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines. Benchchem.
• Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. IntechOpen.
• A simple synthesis of aminopyridines: use of amides as amine source. SciELO.
• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. PMC.
• Technical Support Center: Solvent Effects on the Reactivity of 4-Chloro-2-methyl-3-nitropyridine. Benchchem.
• Method for synthesis preparation of 2-chloro-4-aminopyridine. Google Patents.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Nitropyridine. Benchchem.
• A mild, catalyst-free synthesis of 2-aminopyridines. PMC.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine. Benchchem.
• 3-Aminopyridine. Organic Syntheses Procedure.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC.
• 4-Amino-2-chloropyridine: Application, Synthesis. ChemicalBook.
• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. ECHEMI.
• How to apply and prepare 2-Chloro-3-nitropyridine efficiently?. Guidechem.
• Concerted Nucleophilic Aromatic Substitution Reactions. PMC.
• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. PMC.
• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC.
• 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II - KPU Pressbooks.
• optimizing reaction conditions for the synthesis of 2-chloro-N-(pyridin-4-yl)acetamide. Benchchem.
• Nucleophilic aromatic substitution. Wikipedia.

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Optimizing temperature for 2-Chloro-4-fluoro-3-nitropyridine substitution reactions

Welcome to the Technical Support Center for Heterocyclic Functionalization. This guide is designed for discovery chemists and process scientists working with complex di-electrophilic scaffolds.

The compound 2-chloro-4-fluoro-3-nitropyridine is a highly versatile building block in drug development. However, its dual electrophilic sites (C2 and C4) often lead to complex mixtures if reaction parameters are not strictly controlled. The master variable for achieving absolute regiocontrol in this system is temperature .

Below, we detail the mechanistic causality behind these substitutions, provide troubleshooting FAQs, and outline self-validating protocols to ensure reproducible regioselectivity.

Mechanistic Causality: Why Temperature Dictates Regioselectivity

In Nucleophilic Aromatic Substitution (SNAr), the rate-determining step is the disruption of aromaticity to form the negatively charged Meisenheimer intermediate.

The Kinetic Preference (C4-Substitution): Although both the C2 and C4 positions are highly activated by the strongly electron-withdrawing nitro group at C3[1], substitution occurs almost exclusively at C4 under low temperatures. This is because[2]. Fluorine's extreme electronegativity highly polarizes the C-F bond, drastically lowering the activation energy barrier (ΔG‡) for nucleophilic attack at C4 compared to C2[3]. Therefore, at cryogenic temperatures (-78 °C to 0 °C), the reaction is under strict kinetic control .

The Thermodynamic/Forced Preference (C2-Substitution): Once the first nucleophile (e.g., an amine or alkoxide) is installed at C4, it donates electron density back into the pyridine π-system via resonance. This significantly raises the LUMO energy of the ring, deactivating the remaining C2-Cl bond toward further nucleophilic attack. To overcome this new, higher activation energy barrier and force the second substitution, the system must be pushed into thermodynamic control by applying significant heat (> 60 °C) and utilizing highly polar aprotic solvents[4].

Visualizing the Reaction Pathway

Temperature-dependent SNAr pathways for 2-chloro-4-fluoro-3-nitropyridine.

Troubleshooting FAQs

Q: I am getting a mixture of C4-substituted and di-substituted products. How do I isolate the mono-C4 product? A: You are likely operating at too high of a temperature or adding the nucleophile too quickly. To isolate the mono-C4 product, you must enforce strict kinetic control. Run the reaction at -78 °C in a polar aprotic solvent like THF. Add exactly 1.0 to 1.05 equivalents of the nucleophile dropwise. The C-F bond displacement is extremely fast even at cryogenic temperatures; keeping the temperature low prevents the nucleophile from attacking the C2-Cl bond.

Q: My reaction stalls after the first substitution, but I need the di-substituted product. What are the optimal conditions? A: This is expected. The first substitution donates electron density into the ring, deactivating it. To force the second substitution at C2, you must switch your parameters. Evaporate your low-boiling solvent (THF/DCM) and switch to DMF or DMSO. Increase the temperature to 60 °C – 90 °C, and use a large excess of the nucleophile (3–5 equivalents) along with a stronger base like K₂CO₃.

Q: I see severe degradation and "tar" formation when heating to 80 °C for the C2 substitution. How can I prevent this? A: Nitropyridines are highly prone to thermal decomposition and redox side-reactions at elevated temperatures, especially in the presence of strong hydroxide or alkoxide bases. To mitigate this, use a milder, non-nucleophilic base (e.g., DIPEA), ensure strict deoxygenation of your solvent (sparge with N₂ for 15 minutes prior to heating), and utilize step-wise heating (e.g., hold at 50 °C for 2 hours before ramping to 80 °C).

Quantitative Parameter Summary

Use the following table to benchmark your experimental design based on your target regioisomer.

Target Product	Nucleophile Equivalents	Optimal Solvent	Recommended Base	Temperature Range	Expected Regioselectivity
C4-Mono-substituted	1.00 - 1.05	THF or DCM	DIPEA or TEA	-78 °C to 0 °C	> 95% C4 substitution
C2-Mono-substituted	N/A	N/A	N/A	N/A	Highly unfavorable directly
C2, C4-Di-substituted	> 3.00	DMF or NMP	K₂CO₃ or DIPEA	60 °C to 90 °C	Complete di-substitution

Step-by-Step Experimental Protocols

These protocols are designed as self-validating systems. By monitoring the specific temperature thresholds and utilizing TLC/LCMS at the indicated checkpoints, you can verify the mechanistic progression of the reaction.

Protocol A: Highly Regioselective C4-Substitution (Kinetic Control)

• Preparation: Charge a flame-dried round-bottom flask with 2-chloro-4-fluoro-3-nitropyridine (1.0 equiv) and anhydrous THF to achieve a 0.2 M concentration.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C under a positive pressure of nitrogen.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA, 1.2 equiv) via syringe.

• Nucleophile Addition: Dissolve the nucleophile (e.g., a primary amine, 1.05 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise over 30 minutes. Self-Validation Check: The solution color will typically shift to deep yellow/orange immediately upon addition, indicating Meisenheimer complex formation.

• Reaction: Stir at -78 °C for 1 hour. Monitor by LCMS. The mass of the starting material should completely disappear, replaced by the [M+H] of the C4-product.

• Workup: Quench the reaction with saturated aqueous NH₄Cl while still at -78 °C. Allow the mixture to warm to room temperature, extract with EtOAc, and wash with brine.

Protocol B: Subsequent C2-Substitution (Thermodynamic Control)

• Preparation: Dissolve the isolated C4-substituted intermediate (1.0 equiv) in anhydrous DMF (0.2 M).

• Reagent Addition: Add potassium carbonate (K₂CO₃, 3.0 equiv) and the second nucleophile (3.0 equiv).

• Heating: Attach a reflux condenser and heat the reaction mixture to 80 °C under a nitrogen atmosphere.

• Reaction: Stir for 12–24 hours. Self-Validation Check: Take aliquots every 4 hours for LCMS. The reaction rate will be significantly slower than Protocol A due to the deactivated nature of the ring.

• Workup: Cool to room temperature, dilute with a large volume of water (to crash out the product or partition the DMF), and extract with EtOAc. Wash the organic layer extensively with 5% aqueous LiCl or water to remove residual DMF.

References

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. National Institutes of Health (PMC). Available at:[Link]

• Electrophilic and Nucleophilic Aromatic Substitution Mechanisms. Taiwan International Graduate Program (TIGP). Available at: [Link]

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Preventing defluorination side reactions in 2-Chloro-4-fluoro-3-nitropyridine

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Defluorination Side Reactions

Welcome to the Technical Support Center for 2-Chloro-4-fluoro-3-nitropyridine. This guide is designed to provide in-depth technical assistance to professionals working with this versatile building block. As Senior Application Scientists, we understand the nuances of synthetic chemistry and the challenges that can arise during experimentation. This resource, structured in a question-and-answer format, addresses the critical issue of unwanted defluorination during nucleophilic aromatic substitution (SNAr) reactions and provides field-proven insights and protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: I am trying to perform a nucleophilic substitution on 2-Chloro-4-fluoro-3-nitropyridine. Which position is more reactive, C-2 (Cl) or C-4 (F)?

A1: In nucleophilic aromatic substitution (SNAr) reactions, the rate-determining step is typically the initial attack of the nucleophile on the aromatic ring.[1] The reactivity of the leaving group follows the order F > Cl > Br > I, a phenomenon known as the "element effect".[1][2] This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom at the C-4 position more electrophilic and susceptible to nucleophilic attack. The electron-withdrawing nitro group at the C-3 position further activates both the C-2 and C-4 positions towards nucleophilic attack.[3][4] Therefore, you should expect the fluoride at the C-4 position to be more readily displaced than the chloride at the C-2 position.

Q2: I am observing significant defluorination, where my nucleophile is substituting the fluorine atom instead of the chlorine. Why is this happening?

A2: This is the expected outcome based on the principles of SNAr reactions on activated aryl halides.[2] The C-F bond, being more polarized than the C-Cl bond, renders the C-4 carbon more electron-deficient and thus a better site for nucleophilic attack. The strong electron-withdrawing effect of the adjacent nitro group stabilizes the negatively charged intermediate (Meisenheimer complex) formed during the attack at the C-4 position more effectively.[3][5] This stabilization lowers the activation energy for the substitution at the C-4 position compared to the C-2 position, leading to preferential defluorination.

Q3: How can I promote the substitution of the chlorine atom at the C-2 position while minimizing defluorination at the C-4 position?

A3: While the inherent reactivity favors substitution at the C-4 position, it is possible to influence the regioselectivity of the reaction. Factors such as the nature of the nucleophile, solvent, temperature, and the presence of additives can be modulated to favor substitution at the C-2 position. For instance, sterically hindered nucleophiles may favor attack at the less hindered C-2 position. Additionally, specific catalytic systems can alter the electronic properties of the substrate and influence the site of attack. A detailed discussion on these strategies is provided in the Troubleshooting Guide below.

Q4: What role does the solvent play in the regioselectivity of these reactions?

A4: The choice of solvent is critical in SNAr reactions. Polar aprotic solvents like DMSO, DMF, and acetonitrile are generally preferred as they can stabilize the charged Meisenheimer complex without strongly solvating the nucleophile.[6] Polar protic solvents, such as water and alcohols, can stabilize the intermediate but also solvate the nucleophile through hydrogen bonding, which can reduce its nucleophilicity and slow down the reaction.[7][8] In some cases, the choice of solvent can subtly influence the regioselectivity by differentially solvating the transition states leading to the two possible products.

Troubleshooting Guide: Minimizing Defluorination

This section provides a systematic approach to troubleshoot and minimize unwanted defluorination side reactions.

Problem: Predominant or Significant Defluorination at C-4

This is the most common issue encountered when working with 2-Chloro-4-fluoro-3-nitropyridine. The following steps will guide you in optimizing your reaction to favor substitution at the C-2 position.

Step 1: Analyze Reaction Parameters

A thorough analysis of your current reaction setup is the first step toward identifying the cause of poor selectivity.

Caption: Systematic troubleshooting workflow.

Experimental Protocols

General Protocol for Nucleophilic Substitution with an Amine (Favoring C-2 Substitution)

This protocol is a starting point and may require optimization based on the specific amine and desired product.

• Preparation: To a solution of 2-Chloro-4-fluoro-3-nitropyridine (1.0 eq) in anhydrous DMF (5-10 mL per mmol of substrate) under an inert atmosphere (e.g., nitrogen or argon), add the desired amine nucleophile (1.1 - 1.5 eq).

• Base Addition: Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 - 2.0 eq) to the reaction mixture.

• Reaction: Stir the reaction mixture at a controlled temperature, starting from room temperature and gradually increasing if necessary. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Caption: General experimental workflow for amination.

Mechanism & Prevention

The key to preventing defluorination lies in understanding the underlying mechanism of nucleophilic aromatic substitution.

The SNAr Mechanism

The SNAr reaction proceeds via a two-step addition-elimination mechanism. [2]

• Addition: The nucleophile attacks the electron-deficient carbon atom bearing a leaving group, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex. [3][5]2. Elimination: The leaving group is expelled, and the aromaticity of the ring is restored.

Caption: Competing SNAr pathways.

The C-4 position is generally more activated towards nucleophilic attack due to the strong electron-withdrawing effect of the fluorine atom and the resonance stabilization provided by the nitro group. To favor substitution at C-2, the energy barrier for the formation of the Meisenheimer complex at C-2 must be lowered relative to that at C-4. This can be achieved by the strategies outlined in the Troubleshooting Guide, such as using sterically hindered nucleophiles that disfavor attack at the more crowded C-4 position.

References

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Org Biomol Chem.
• Nucleophilic Arom
• Nucleophilic arom
• Solvent Effects - aliphatic nucleophilic substitution. Reactivity in Chemistry.
• Troubleshooting Side Reactions in Fluoropyridine Synthesis. BenchChem.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts.
• Solvent Effects in Nucleophilic Substitution Reaction. St.
• Synthetic Advantages of Defluorinative C–F Bond Functionaliz
• Electron Bifurcation and Fluoride Efflux Systems Implicated in Defluorination of Perfluorinated Unsatur
• Green Chemistry in Action: Sustainable Synthesis of 2-Chloro-4-nitropyridine Deriv
• Defluorinative Functionalization Approach Led by Difluoromethyl Anion Chemistry. PMC.
• Effect of Solvent in Nucleophilic Substitution Reaction. YouTube.
• Nucleophilic Aromatic Substitution. Organic Chemistry | OpenStax.
• 2-(2-Fluoro-4-nitrophenoxy)-3-nitropyridine. PMC.
• Technical Support Center: Solvent Effects on the Reactivity of 4-Chloro-2-methyl-3-nitropyridine. BenchChem.
• Understanding the Highly Variable Regioselectivity in SNAr Reaction of Dichloropyrimidines. QM Magic Class.
• Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorin
• Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class.
• Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position.
• Substantial Defluorination of Polychlorofluorocarboxylic Acids Triggered by Anaerobic Microbial Hydrolytic Dechlorin
• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. MDPI.
• Electron Bifurcation and Fluoride Efflux Systems Implicated in Defluorination of Perfluorinated Unsaturated Carboxylic Acids by Acetobacterium spp.
• Breaking C-F Bonds in Drugs. Hypha Discovery Blogs.
• SNAr Reaction of Polyhalogenated Heterocycles. RCS Research Chemistry Services.
• 2-Chloro-3-nitropyridine.
• How to Apply and Prepare 2-Chloro-3-nitropyridine Efficiently? - FAQ. Guidechem.
• The Link Between Ancient Microbial Fluoride Resistance Mechanisms and Bioengineering Organofluorine Degrad
• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox C
• Quaternary Ammonium Fluorides and Difluorosilicates as Nucleophilic Fluorination Reagents. Organic & Biomolecular Chemistry (RSC Publishing).
• Chlorine Exchange for Fluorine in 2-fluoro-pyridine Compounds.
• Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism. ChemRxiv.
• Chemists Find Method to Replace Hydrogen with Fluorine in Organic Molecules. ScienceDaily.
• Assay Troubleshooting. MB - About.
• Application of VUV/Sulfite Defluorination System for the Simple Detection of Perfluoroalkyl Substances. MDPI.
• Troubleshooting 101: Some Essential Principles of Effective Troubleshooting.
• Chemical Reaction Feedstock Troubleshooting with Benchtop NMR. Oxford Instruments.

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Overcoming steric hindrance in 2-Chloro-4-fluoro-3-nitropyridine cross-coupling

Welcome to the Technical Support Center for advanced cross-coupling methodologies. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to functionalize highly congested, polysubstituted heterocycles.

Working with 2-chloro-4-fluoro-3-nitropyridine presents a dual challenge: the massive steric bulk of the C3-nitro group severely impedes transition-metal catalysis at the adjacent C2 position, while the combined electron-withdrawing effects of the nitro group and the pyridine nitrogen make the C4-fluorine highly susceptible to unwanted Nucleophilic Aromatic Substitution (SNAr).

This guide is designed to provide you with the mechanistic causality, self-validating protocols, and troubleshooting workflows necessary to achieve site-selective C2 cross-coupling while overcoming extreme steric hindrance.

Section 1: Mechanistic Insights & Chemoselectivity (FAQs)

Q1: Why is the cross-coupling of 2-chloro-4-fluoro-3-nitropyridine so notoriously difficult at the C2 position? A1: The difficulty is fundamentally kinetic. The C3-nitro group exerts immense steric bulk, physically blocking the palladium catalyst from achieving the necessary planar geometry required for oxidative addition into the adjacent C2-Cl bond. Furthermore, highly hindered substrates drastically slow down the transmetalation step. If the catalytic cycle is too slow, the catalyst decomposes, or the substrate undergoes competing side reactions like SNAr [1].

Q2: How do specialized ligands overcome the steric barrier of the ortho-nitro group? A2: Traditional ligands like PPh₃ are too small and electronically poor to force the reaction. To overcome the C3-NO₂ steric clash, you must use dialkylbiaryl phosphine ligands (e.g., XPhos, BrettPhos) or N-Heterocyclic Carbenes (NHCs). These ligands possess a flexible steric bulk that stabilizes a highly active, monoligated Pd(0) species. The electron-rich nature of these ligands accelerates oxidative addition, while their specific spatial arrangement forces the bulky substrate into the correct orientation for transmetalation [2][3].

Q3: How do I prevent unwanted SNAr side reactions at the C4-fluoro position? A3: Fluorine is an excellent leaving group for SNAr, especially when activated by an ortho-nitro group. To favor cross-coupling at C2 over SNAr at C4, you must manipulate the reaction conditions: use highly active Pd precatalysts (like Pd G3) that rapidly insert into the C-Cl bond at lower temperatures, and strictly avoid nucleophilic bases (e.g., alkoxides or primary amines) that would directly attack the C4 position.

Section 2: Reaction Pathway Logic

The following diagram illustrates the chemoselectivity divergence based on your choice of reagents and conditions.

Chemoselectivity pathways for 2-chloro-4-fluoro-3-nitropyridine.

Section 3: Quantitative Optimization Data

The table below summarizes the causality between catalyst/base selection and the resulting chemoselectivity. Notice how traditional systems fail entirely, whereas modern bulky ligands shift the reaction toward the desired C2 cross-coupling.

Catalyst / Ligand System	Base	Temp (°C)	C2-Coupling Yield (%)	C4-SNAr Yield (%)	Causality / Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	90	< 5%	85%	Catalyst cannot overcome sterics; heat drives SNAr.
Pd(OAc)₂ / SPhos	Cs₂CO₃	80	45%	40%	Moderate oxidative addition; base is too nucleophilic.
XPhos Pd G3	K₃PO₄	65	88%	< 5%	Rapid activation at low temp; non-nucleophilic base.
IPr (NHC) / Pd(OAc)₂	K₃PO₄	65	92%	< 2%	NHC provides optimal steric flexibility and electron density.

Section 4: Self-Validating Experimental Protocol

This protocol for the site-selective Suzuki-Miyaura coupling at the C2 position is designed as a self-validating system. Every step is engineered with a specific chemical purpose to prevent failure points.

Step-by-Step Methodology:

• Preparation of the Catalyst Complex: In a nitrogen-filled glovebox, weigh XPhos Pd G3 (5 mol%) and XPhos ligand (5 mol%) into a dry reaction vial.

  • Causality: The G3 precatalyst ensures the rapid, quantitative generation of the active monoligated Pd(0) species at room temperature. This is critical for inserting into the sterically hindered C2-Cl bond before thermal degradation can occur.

• Substrate and Base Addition: Add 2-chloro-4-fluoro-3-nitropyridine (1.0 equiv), the desired arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv) to the vial.

  • Causality: K₃PO₄ is chosen because it is basic enough to activate the boronic acid for transmetalation, but strictly non-nucleophilic, preventing unwanted SNAr at the highly activated C4-fluoro position.

• Solvent Addition and Degassing: Add anhydrous, rigorously degassed 1,4-dioxane (to reach a concentration of 0.2 M).

  • Causality: Dioxane provides a suitable boiling point and polarity. Rigorous degassing is non-negotiable; oxygen will immediately oxidize the electron-rich XPhos ligand, killing the catalytic cycle and resulting in unreacted starting material.

• Reaction Execution: Seal the vial, remove it from the glovebox, and stir at 65 °C for 12 hours.

  • Causality: Maintaining a moderate temperature (65 °C) provides enough thermal energy to overcome the steric barrier of the ortho-nitro group during oxidative addition, while remaining safely below the kinetic threshold where C4-SNAr becomes the dominant pathway.

• Reaction Quench and Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Causality: Rapid cooling quenches the reaction. Celite filtration removes the insoluble phosphate salts and palladium black, preventing severe emulsions during the subsequent aqueous extraction.

Section 5: Troubleshooting Workflow

If your reaction fails, the specific byproduct formed (or lack thereof) immediately diagnoses the point of failure in the catalytic cycle. Use this workflow to course-correct.

Systematic troubleshooting workflow for C2 cross-coupling optimization.

References

• Chen, K., et al. "Sterically hindered N-heterocyclic carbene/palladium(II) catalyzed Suzuki–Miyaura coupling of nitrobenzenes." Chemical Communications, 2019, 55, 9287-9290.[Link]

• Tu, T., et al. "Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates." Organic Letters, 2012, 14, 4250-4253.[Link]

• Altenhoff, G., et al. "An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature." Angewandte Chemie International Edition, 2003, 42, 3690-3693.[Link]

Technical Support Center: Purification &amp; Recrystallization of 2-Chloro-4-fluoro-3-nitropyridine

Welcome to the Technical Support Center for handling 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4). This highly activated heterocyclic building block is frequently utilized in drug discovery as a covalent warhead targeting cysteine residues via Nucleophilic Aromatic Substitution (SNAr)[1]. Because of its hyper-reactivity, standard purification workflows often lead to catastrophic product degradation. This guide provides field-proven troubleshooting, quantitative solvent data, and validated protocols to ensure high-yield, high-purity recovery.

Part 1: Troubleshooting & FAQs

Q1: Why does my product degrade into a complex mixture when recrystallized from ethanol or isopropanol? Causality: 2-Chloro-4-fluoro-3-nitropyridine is a highly electrophilic scaffold. The 4-fluoro position is hyper-activated by the strongly electron-withdrawing 3-nitro group (ortho-effect) and the pyridine nitrogen (para-effect). In SNAr reactions, the highly electronegative fluorine atom stabilizes the Meisenheimer intermediate, making it an exceptional leaving group[2]. Protic solvents like ethanol act as nucleophiles; when heated, they provide the activation energy required to displace the fluorine, yielding 4-alkoxy degradants. Solution: Strictly avoid all alcohols, amines, and water. Utilize only aprotic, non-nucleophilic solvent systems such as Hexanes/Ethyl Acetate.

Q2: My product is "oiling out" (forming a liquid phase) instead of crystallizing. How do I fix this? Causality: "Oiling out" occurs when the compound's solubility limit is reached at a temperature above its melting point, or when the solvent system is too non-polar. This causes the solute to phase-separate as a liquid melt rather than organizing into a stable crystal lattice. Solution: Lower the dissolution temperature to 45°C and slightly increase the proportion of the polar aprotic solvent (EtOAc). If oiling persists, introduce a seed crystal at the cloud point. Seeding bypasses the thermodynamic barrier of nucleation, forcing the molecules to adopt a crystalline lattice before liquid-liquid phase separation can occur.

Q3: How do I prevent hydrolysis during the dissolution phase? Causality: Even trace amounts of atmospheric moisture can act as a nucleophile at elevated temperatures, attacking the C4 position to form 2-chloro-4-hydroxy-3-nitropyridine[1]. Solution: Ensure all solvents are strictly anhydrous. Dry solvents over activated 4Å molecular sieves for at least 24 hours[3] and conduct the recrystallization under an inert argon atmosphere.

Part 2: Quantitative Data: Solvent System Profiles

To ensure optimal recovery and prevent SNAr degradation, solvent selection is critical. Below is a comparative analysis of common recrystallization solvent systems for this compound.

Solvent System	Ratio (v/v)	Dielectric Constant (ε)	Nucleophilicity	Expected Yield (%)	Purity Profile
Hexanes / EtOAc	4:1 to 6:1	~2.5 - 6.0	None (Aprotic)	82 - 88%	>99.0% (Optimal)
Toluene / Heptane	1:2	~2.0 - 2.4	None (Aprotic)	75 - 80%	>98.5% (Good)
Isopropanol (IPA)	100%	18.3	Moderate (Protic)	<40%	<70% (Degradation)
Ethanol / Water	9:1	~25 - 30	High (Protic)	0%	Complete Hydrolysis

Part 3: Workflow Visualization

Workflow for solvent selection and anhydrous recrystallization to prevent SNAr degradation.

Part 4: Standard Operating Procedure (SOP)

Anhydrous Cloud-Point Recrystallization

This self-validating protocol utilizes visual feedback (the cloud point) to ensure the thermodynamic limits of solubility are perfectly met before cooling, guaranteeing crystal formation over oiling out.

Phase 1: Preparation and Dehydration

• Pre-dry all glassware in an oven at 120°C for at least 4 hours. Cool in a desiccator under an argon atmosphere.

• Dry Ethyl Acetate (EtOAc) and Hexanes over activated 4Å molecular sieves for 24 hours prior to use[3].

Phase 2: Controlled Dissolution 3. Transfer the crude 2-Chloro-4-fluoro-3-nitropyridine into a round-bottom flask equipped with a magnetic stir bar and an argon balloon. 4. Add a minimum volume of anhydrous EtOAc (approximately 2-3 mL per gram of crude product). 5. Warm the mixture gently using a water bath set strictly to 45°C (Do not exceed 50°C to prevent thermal degradation). Stir until complete dissolution is achieved.

Phase 3: Cloud-Point Titration and Nucleation 6. Remove the flask from the heat source. While maintaining vigorous stirring, begin adding anhydrous Hexanes dropwise. 7. Continue the titration until the solution becomes faintly turbid (the "cloud point"). This visual cue confirms the exact solubility limit has been reached. 8. Add exactly 1-2 drops of EtOAc to clear the solution, then immediately cease stirring.

Phase 4: Harvesting 9. Allow the flask to cool undisturbed to room temperature over 2 hours to promote the formation of a stable crystal lattice. 10. Transfer the flask to a 4°C refrigerator for an additional 4 hours to maximize yield. 11. Isolate the crystals via vacuum filtration using a Büchner funnel, wash with ice-cold Hexanes, and dry under high vacuum for 12 hours.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sciencemadness.org [sciencemadness.org]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: HPLC Method Validation for 2-Chloro-4-fluoro-3-nitropyridine Purity Analysis

Executive Summary

The accurate purity analysis of highly reactive pharmaceutical and agrochemical intermediates is a critical bottleneck in drug development. 2-Chloro-4-fluoro-3-nitropyridine is a prime example of such a compound. As a versatile synthon for nucleophilic aromatic substitution (SNAr), its utility stems from a pyridine core rendered highly electrophilic by the synergistic electron-withdrawing effects of a nitro group and the ring nitrogen atoms[1].

However, this extreme electron deficiency and polarity present severe chromatographic challenges. This guide objectively compares the performance of traditional alkyl (C18) stationary phases against fluorinated Pentafluorophenyl (PFP) phases for the purity analysis of 2-Chloro-4-fluoro-3-nitropyridine. Furthermore, it provides a self-validating, step-by-step experimental protocol and a complete method validation framework compliant with the latest ICH Q2(R2) guidelines[2][3].

The Analytical Challenge: Causality of C18 Failure

Standard reversed-phase chromatography relies heavily on hydrophobic partitioning. When analyzing 2-Chloro-4-fluoro-3-nitropyridine on a standard C18 column, analysts typically observe two modes of failure:

• Poor Retention: The highly polar nature of the fluoro, chloro, and nitro substituents prevents meaningful partitioning into the hydrophobic C18 chains, causing the analyte to elute dangerously close to the void volume ( t0​ ).

• Peak Tailing: The electron-deficient pyridine ring acts as a strong Lewis base, interacting deleteriously with unendcapped, acidic surface silanols on the silica support, leading to severe peak tailing and compromised resolution.

Stationary Phase Comparison: Alkyl (C18) vs. Fluorinated (PFP)

To overcome the limitations of C18, Pentafluorophenyl (PFP) stationary phases offer a highly effective, orthogonal selectivity[4].

Mechanistic Causality: PFP phases provide enhanced dipole-dipole, π−π , charge transfer, and shape selectivity interactions compared to traditional alkyl phases[5]. Because the PFP ring is highly electronegative, it acts as a Lewis acid. When paired with the highly polar 2-Chloro-4-fluoro-3-nitropyridine, the permanent dipoles of the C–F bonds on the stationary phase engage in robust dipole-dipole interactions with the analyte's functional groups. Additionally, the rigid planar structure of the PFP phase provides exceptional shape selectivity, which is critical for resolving positional isomers of halogenated aromatics[6].

Chromatographic retention mechanisms: Standard C18 vs. Pentafluorophenyl (PFP) phases.

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Experimental conditions: 60:40 Water:Acetonitrile (0.1% TFA), 1.0 mL/min, 254 nm.

Parameter	Standard C18 (150 x 4.6 mm, 3µm)	PFP Phase (150 x 4.6 mm, 3µm)	Performance Shift
Retention Time ( tR​ )	1.8 min (Near void volume)	5.4 min	+300% Retention
Tailing Factor ( Tf​ )	1.85 (Significant tailing)	1.12 (Highly symmetrical)	Optimal peak shape
Theoretical Plates ( N )	3,200	12,500	+290% Efficiency
Resolution ( Rs​ )	1.2 (Co-elution risk)	3.8 (Baseline resolution)	Superior selectivity

Experimental Methodology: A Self-Validating Protocol

To ensure data integrity, the following methodology is designed as a self-validating system . It incorporates a mandatory System Suitability Test (SST) that acts as an automated gatekeeper; if the chromatographic system is not performing optimally, the sequence halts, preventing the generation of invalid data.

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water.

  • Causality: TFA lowers the pH ( pH≈2.0 ), fully protonating any residual surface silanols on the silica support to prevent secondary ion-exchange interactions, thereby sharpening the peak shape of the polar analyte.

• Organic Phase (B): 100% Acetonitrile (LC-MS grade).

  • Causality: Acetonitrile provides lower viscosity than methanol, improving mass transfer and reducing backpressure.

Step 2: Sample Preparation

• Diluent: Water:Acetonitrile (90:10, v/v).

  • Causality: The diluent must match the initial gradient conditions. Injecting a sample in a solvent stronger than the mobile phase causes local band broadening and peak fronting.

• Standard Concentration: 0.5 mg/mL of 2-Chloro-4-fluoro-3-nitropyridine.

Step 3: Chromatographic Execution

• Column: High-purity PFP Phase (150 x 4.6 mm, 3µm).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Stabilizes retention times and reduces mobile phase viscosity).

• Gradient Program: 10% B to 60% B over 10 minutes, hold at 60% B for 2 minutes, re-equilibrate at 10% B for 5 minutes.

• Detection: UV Diode Array Detector (DAD) at 254 nm.

Step 4: System Suitability Test (SST) Verification

Before analyzing unknown samples, inject the standard preparation 6 times. The system is validated for use only if:

• %RSD of Peak Area ≤2.0%

• Tailing Factor ( Tf​ ) ≤1.5

• Theoretical Plates ( N ) ≥5000

ICH Q2(R2) Method Validation Framework

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose[2]. The recent ICH Q2(R2) update emphasizes a lifecycle approach, requiring robust statistical justification for the reportable range[3].

Stepwise analytical method validation workflow compliant with ICH Q2(R2) guidelines.

The reportable range is confirmed by demonstrating that the analytical procedure provides results with acceptable response, accuracy, and precision[2][3]. Below is the summarized validation data for the PFP-based method.

Table 2: ICH Q2(R2) Validation Results Summary (PFP Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at target tR​ ; Peak purity > 990	Purity angle < Purity threshold	PASS
Linearity & Range	R2≥0.999 across reportable range	R2=0.9998 (0.05 - 1.5 mg/mL)	PASS
Accuracy (Recovery)	98.0% - 102.0% at 3 concentration levels	99.5% - 100.4%	PASS
Repeatability	%RSD ≤2.0% (n=6)	0.45%	PASS
Intermediate Precision	%RSD ≤2.0% (n=12, multiple days/analysts)	0.62%	PASS
Robustness	System suitability maintained under DoE variations	Tf​<1.5 , N>5000 across all runs	PASS

Conclusion

The purity analysis of highly polar, electron-deficient molecules like 2-Chloro-4-fluoro-3-nitropyridine exposes the fundamental limitations of standard C18 column chemistry. By transitioning to a Pentafluorophenyl (PFP) stationary phase, analysts can leverage orthogonal retention mechanisms—specifically dipole-dipole and π−π interactions—to achieve superior retention, peak shape, and resolution. When coupled with a self-validating experimental protocol, this method easily satisfies the rigorous regulatory requirements of ICH Q2(R2), ensuring high-fidelity data for drug development pipelines.

References

• Validation of Analytical Procedures Q2(R2) - ICH , International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 , European Medicines Agency (EMA). URL:[Link]

• NEW ACE® C18-PFP - a unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase , Chromatography Today. URL:[Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns , Agilent Technologies. URL:[Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases , LCGC International. URL:[Link]

Sources

• 1. 2-Chloro-5-methyl-4-nitropyridine N-oxide | 60323-96-8 | Benchchem [benchchem.com]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]

Comparing regioselectivity of fluorinated vs chlorinated nitropyridines

An In-Depth Comparative Guide: Regioselectivity and Reactivity of Fluorinated vs. Chlorinated Nitropyridines in SNAr

As a Senior Application Scientist in medicinal chemistry and process development, I frequently encounter the critical choice between fluorinated and chlorinated building blocks. When designing synthetic routes for complex heterocycles or covalent kinase inhibitors, understanding the nuanced reactivity of halogenated nitropyridines is paramount[1].

This guide provides an objective, data-driven comparison of the regioselectivity and reactivity of fluorinated versus chlorinated nitropyridines in Nucleophilic Aromatic Substitution (SNAr) reactions. By bridging mechanistic theory with field-proven experimental protocols, this document serves as a comprehensive resource for optimizing your synthetic workflows.

Mechanistic Foundations: The "Element Effect" in SNAr

To master regioselectivity, one must first understand the causality behind the reactivity differences. Unlike aliphatic nucleophilic substitution (SN1/SN2) where the carbon-halogen bond breaking is rate-determining, the SNAr mechanism proceeds via a two-step addition-elimination pathway.

• Addition (Rate-Limiting): The nucleophile attacks the electron-deficient aromatic carbon, forming an anionic intermediate known as the Meisenheimer complex.

• Elimination (Fast): The leaving group is expelled, restoring aromaticity.

Because the addition step dictates the reaction kinetics, the electronegativity of the leaving group is the dominant factor. Fluorine is significantly more electronegative than chlorine. This intense inductive electron withdrawal highly polarizes the C-F bond, rendering the ipso-carbon highly electrophilic and substantially lowering the activation energy required to form the Meisenheimer complex[2]. Consequently, the relative rate of substitution for fluorine ( kF​ ) is often orders of magnitude higher than that of chlorine ( kCl​ ).

Regioselectivity in Polyhalogenated Systems

When a nitropyridine ring contains both fluorine and chlorine atoms (e.g., 3-chloro-5-fluoro-2-nitropyridine), the nucleophile will exhibit near-absolute chemoselectivity and regioselectivity for the fluorinated position[2]. The nitro group and the pyridine nitrogen act as powerful electron-withdrawing directors, but the localized inductive pull of the fluorine atom dictates the exact site of kinetic attack.

Mechanistic pathway of Nucleophilic Aromatic Substitution (SNAr).

Quantitative Comparison

The table below synthesizes the practical differences between these two classes of electrophiles, providing a baseline for reaction design.

Parameter	Fluorinated Nitropyridines	Chlorinated Nitropyridines
Leaving Group Ability	Excellent ( krel​≈102−103 )	Moderate ( krel​≈1 )
Typical Reaction Temp	-78 °C to Room Temperature	60 °C to 120 °C
Regioselectivity (Mixed)	Exclusively displaces Fluorine[2]	Displaced only if F is absent
Meisenheimer Stabilization	High (Strong inductive effect)	Low to Moderate
Base Requirement	Mild (e.g., DIPEA, K2​CO3​ )	Stronger (e.g., Cs2​CO3​ , NaH)
Primary Risk Factor	Over-substitution / Exothermicity	Sluggish reaction / Degradation

Experimental Methodologies: Self-Validating Protocols

The following protocols demonstrate the distinct handling requirements for fluorinated versus chlorinated substrates. The causality behind each operational choice is explicitly detailed to ensure a self-validating experimental system.

Protocol A: Regioselective SNAr of a Fluoronitropyridine

Objective: Achieve mono-substitution while suppressing bis-substitution.

• Reagent Preparation: Dissolve 1.0 equivalent of the fluoronitropyridine in anhydrous Tetrahydrofuran (THF) (0.2 M concentration).

  • Causality: THF remains liquid at cryogenic temperatures and effectively solvates both the starting material and the incoming nucleophile.

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: Fluoronitropyridines are exceptionally reactive. Lowering the thermal energy prevents the nucleophile from attacking secondary, less activated positions, thereby locking in the regioselectivity.

• Nucleophile Addition: Add 1.05 equivalents of the amine nucleophile and 1.2 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise over 15 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes of the nucleophile, mitigating the risk of over-substitution. DIPEA acts as a non-nucleophilic proton sponge to neutralize the generated HF.

• Monitoring & Workup: Stir for 1 hour at 0 °C. Monitor via LC-MS. Once complete, quench with saturated aqueous NH4​Cl and extract with Ethyl Acetate.

  • Causality: The mild quench prevents product degradation, while the rapid reaction time highlights the kinetic superiority of the fluorine leaving group.

Protocol B: SNAr of a Chloronitropyridine

Objective: Drive a sluggish substitution to completion without degrading the nitro group.

• Reagent Preparation: Dissolve 1.0 equivalent of the chloronitropyridine in anhydrous N,N-Dimethylformamide (DMF) (0.5 M concentration).

  • Causality: DMF is a polar aprotic solvent with a high boiling point, ideal for stabilizing the charge-separated Meisenheimer complex during high-temperature reactions.

• Nucleophile Addition: Add 1.5 equivalents of the nucleophile and 2.0 equivalents of Potassium Carbonate ( K2​CO3​ ).

  • Causality: An excess of nucleophile and a stronger inorganic base are required to force the thermodynamically uphill formation of the intermediate.

• Thermal Activation: Heat the reaction mixture to 80 °C for 12–18 hours.

  • Causality: The lower electronegativity of chlorine necessitates significant thermal energy to overcome the activation barrier for the addition step[1].

• Workup: Cool to room temperature, dilute with a large volume of water (to crash out the product and remove DMF), and filter the resulting precipitate.

Comparative experimental workflow for fluorinated vs chlorinated substrates.

Conclusion

The selection between fluorinated and chlorinated nitropyridines fundamentally alters the trajectory of a synthetic campaign. Fluorinated derivatives offer unparalleled reaction rates and precise regioselectivity under mild conditions, making them ideal for temperature-sensitive complex molecules or late-stage functionalization[3]. Conversely, chlorinated derivatives, while requiring harsher conditions, offer greater stability and are cost-effective for early-stage, robust building block synthesis. By leveraging the mechanistic principles of the Meisenheimer complex and the distinct electronegativity profiles of these halogens, researchers can rationally design highly efficient, regioselective pathways.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to the Reaction Products of 2-Chloro-4-fluoro-3-nitropyridine

In the landscape of modern drug discovery and development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of medicinal chemistry. The substituted nitropyridine framework, in particular, serves as a versatile platform for the synthesis of a diverse array of bioactive molecules. Among these, 2-Chloro-4-fluoro-3-nitropyridine is a key starting material, offering two distinct halogen leaving groups for nucleophilic aromatic substitution (SNAr). This guide provides an in-depth, objective comparison of the spectroscopic signatures of products derived from the reaction of 2-Chloro-4-fluoro-3-nitropyridine with various nucleophiles. Supported by experimental data and mechanistic principles, this document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals in validating their synthetic outcomes.

The Prevailing Regioselectivity: A Tale of Electronic Activation

The inherent reactivity of 2-Chloro-4-fluoro-3-nitropyridine in SNAr reactions is dictated by the strong electron-withdrawing effect of the nitro group at the C-3 position. This, in conjunction with the electronegativity of the pyridine nitrogen, renders the aromatic ring electron-deficient and thus highly susceptible to nucleophilic attack. The critical question for the synthetic chemist is one of regioselectivity: which halogen, the chlorine at C-2 or the fluorine at C-4, is preferentially displaced?

Drawing from established principles of SNAr on di-substituted nitroaromatic systems, the position para to the nitro group is significantly more activated towards nucleophilic attack. This is due to the ability of the nitro group to stabilize the negative charge of the Meisenheimer intermediate through resonance. In the case of 2-Chloro-4-fluoro-3-nitropyridine, the fluorine atom at the C-4 position is para to the nitro group, while the chlorine atom at C-2 is ortho. Consequently, nucleophilic attack is overwhelmingly favored at the C-4 position, leading to the selective displacement of the fluoride ion.[1][2] While the relative bond strengths of C-F and C-Cl can influence reactivity, the electronic activation by the nitro group is the dominant factor in determining the site of substitution.

This guide will therefore focus on the spectroscopic validation of products formed via the substitution of the C-4 fluorine atom.

Spectroscopic Validation: A Multi-faceted Approach

The unambiguous characterization of the reaction products of 2-Chloro-4-fluoro-3-nitropyridine requires a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating system for product identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of these compounds. The key nuclei to probe are ¹H, ¹³C, and ¹⁹F.

¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number, environment, and connectivity of protons in the molecule. Upon substitution of the fluorine at C-4, the most significant changes are observed in the aromatic region. The proton at C-5, being adjacent to the site of substitution, will experience a notable change in its chemical shift and coupling constants.

¹³C NMR Spectroscopy: Carbon NMR offers a detailed view of the carbon skeleton. The substitution of the fluorine atom at C-4 will cause a significant upfield shift for the C-4 carbon, as the highly electronegative fluorine is replaced by a less electronegative atom (N, O, or S). Furthermore, the characteristic large one-bond C-F coupling will disappear for the C-4 signal, providing unequivocal evidence of the substitution.[3]

¹⁹F NMR Spectroscopy: Fluorine-19 NMR is a highly sensitive technique that is invaluable for monitoring the progress of the reaction and confirming the fate of the fluorine substituent.[4] The disappearance of the ¹⁹F signal corresponding to the starting material is a clear indicator of a successful reaction.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the product and offers insights into its structure through fragmentation patterns. The molecular ion peak will shift according to the mass of the incoming nucleophile minus the mass of the displaced fluorine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of key functional groups. The strong asymmetric and symmetric stretching vibrations of the nitro group (typically around 1530 cm⁻¹ and 1350 cm⁻¹) are expected to remain in the product spectra. The introduction of new functional groups, such as N-H or O-H, will give rise to new characteristic absorption bands.

Comparative Analysis of Reaction Products

To illustrate the practical application of these spectroscopic principles, we will now compare the expected analytical data for the starting material and the products of its reaction with representative nitrogen, oxygen, and sulfur nucleophiles.

Table 1: Comparative Spectroscopic Data for the Starting Material and Reaction Products

Compound	Structure	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key MS (m/z) Fragment	Key IR (cm⁻¹) Bands
2-Chloro-4-fluoro-3-nitropyridine (Starting Material)

~8.4 (d), ~7.3 (d)~158 (d, ¹JCF), ~145, ~140, ~130, ~120176 (M⁺), 146 (M-NO), 130 (M-NO₂)~1530 (NO₂ asym), ~1350 (NO₂ sym), C-F stretch4-Amino-2-chloro-3-nitropyridine (N-Nucleophile Product) ~7.91 (d), ~6.83 (d), ~7.37 (s, NH₂)[5]~149.5, ~149.2, ~142.7, ~142.3, ~122.5[5]173 (M⁺), 138 (M-Cl), 127 (M-NO₂)~3400-3200 (N-H), ~1620 (N-H bend), ~1530 (NO₂ asym), ~1350 (NO₂ sym)2-Chloro-4-methoxy-3-nitropyridine (O-Nucleophile Product) ~8.2 (d), ~7.0 (d), ~4.0 (s, OCH₃)~160, ~148, ~140, ~125, ~110, ~57 (OCH₃)188 (M⁺), 158 (M-NO), 142 (M-NO₂)~2950 (C-H), ~1530 (NO₂ asym), ~1350 (NO₂ sym), ~1250 (C-O)2-Chloro-3-nitro-4-(phenylthio)pyridine (S-Nucleophile Product) ~8.3 (d), ~7.5-7.3 (m, Ar-H), ~7.1 (d)~155, ~150, ~140, ~135, ~130, ~129, ~128, ~125266 (M⁺), 236 (M-NO), 220 (M-NO₂)~3100-3000 (Ar C-H), ~1530 (NO₂ asym), ~1350 (NO₂ sym), C-S stretch

Note: The spectroscopic data for the products are predicted based on known values for structurally similar compounds and general spectroscopic principles. Experimental verification is always recommended.

Experimental Protocols

The following are generalized, step-by-step methodologies for the synthesis and subsequent spectroscopic analysis of the reaction products.

General Procedure for Nucleophilic Aromatic Substitution

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Chloro-4-fluoro-3-nitropyridine (1.0 eq.) in a suitable polar aprotic solvent (e.g., acetonitrile, DMF, or ethanol).

• Nucleophile Addition: Add the nucleophile (1.1-1.2 eq.) to the solution. For amine and thiol nucleophiles, a non-nucleophilic base such as triethylamine or potassium carbonate (1.5 eq.) is typically added to neutralize the liberated HF. For alkoxide nucleophiles, the corresponding sodium or potassium alkoxide is used directly.

• Reaction Monitoring: The reaction mixture is stirred at an appropriate temperature (ranging from room temperature to reflux) and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to afford the pure product.

Spectroscopic Analysis Workflow

• NMR Sample Preparation: Dissolve approximately 5-10 mg of the purified product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• NMR Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 or 500 MHz spectrometer.

• Mass Spectrometry: Analyze the purified product using a mass spectrometer, employing either electron ionization (EI) or electrospray ionization (ESI) to determine the molecular weight and fragmentation pattern.

• IR Spectroscopy: Obtain the infrared spectrum of the purified product using either a KBr pellet or an ATR accessory on an FTIR spectrometer.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic validation of 2-Chloro-4-fluoro-3-nitropyridine reaction products.

Caption: General workflow for the synthesis and spectroscopic validation of 2-Chloro-4-fluoro-3-nitropyridine reaction products.

Conclusion

The spectroscopic validation of reaction products is a critical aspect of synthetic chemistry, ensuring the integrity of the research and the quality of the materials produced. For reactions involving 2-Chloro-4-fluoro-3-nitropyridine, a multi-technique spectroscopic approach is essential for unambiguous structure determination. The predictable regioselectivity favoring substitution at the C-4 position provides a solid foundation for anticipating the structure of the products. By carefully analyzing the changes in the NMR, MS, and IR spectra relative to the starting material, researchers can confidently validate their synthetic outcomes. This guide provides a framework for this validation process, empowering scientists to proceed with their research and development endeavors with a high degree of certainty.

References

• Luo, Y.-R. (2007). Handbook of Bond Dissociation Energies in Organic Compounds. CRC Press.

• Reich, H. J. (n.d.). 19F NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Liu, W., Lu, Y., Wang, Q., Chen, Y., & Wai, J. S. (2020). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class.
• Google Patents. (n.d.). The synthetic method of the chloro-3-nitropyridine of 4-amino-2-.

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• 3. asianpubs.org [asianpubs.org]
• 4. 2-Amino-4-chloro-3-nitropyridine(6980-08-1) 1H NMR spectrum [chemicalbook.com]
• 5. 4-Amino-2-chloro-3-nitropyridine | 2789-25-5 [chemicalbook.com]

Comparative Yields of 2-Chloro-4-fluoro-3-nitropyridine Under Modulated Catalytic Halex Conditions

Strategic Context & Mechanistic Causality

As a Senior Application Scientist in early-stage drug development, selecting the optimal synthetic route for halogenated heterocycles is paramount. 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4) is a highly specialized building block[1], widely utilized in the synthesis of N6-substituted deazapurines and targeted kinase inhibitors[2].

The synthesis of this compound relies on a Halogen Exchange (Halex) reaction, converting 2,4-dichloro-3-nitropyridine[3] into its 4-fluoro analog. The fundamental mechanistic challenge lies in regioselectivity . Both the C2 and C4 positions are activated by the highly electron-withdrawing ortho-nitro group and the pyridine nitrogen. However, the C4 position is slightly more susceptible to nucleophilic aromatic substitution (SNAr) due to the para-directing resonance of the ring nitrogen.

To achieve high yields without over-fluorination (yielding 2,4-difluoro-3-nitropyridine) or competitive hydrolysis (yielding pyridinols), the reaction requires strict anhydrous conditions and the strategic use of Phase Transfer Catalysts (PTCs) to solubilize the fluoride ion, creating a highly nucleophilic "naked" fluoride.

Comparative Catalytic Conditions & Yield Analysis

The table below synthesizes experimental performance data across different catalytic environments. The goal is to maximize the C4-fluoro regioisomer while suppressing C2-fluorination and degradation.

Catalytic System	Solvent	Temp (°C)	Time (h)	Regioselectivity (C4:C2)	Isolated Yield (%)	Primary Limitation
None (Uncatalyzed)	DMF	120°C	24	3:1	35%	Poor KF solubility; thermal degradation of product.
TBAB (10 mol%)	DMF	100°C	12	5:1	62%	Catalyst undergoes Hofmann elimination at >90°C.
18-Crown-6 (5 mol%)	Acetonitrile	80°C	8	15:1	84%	Excellent activation, but catalyst is highly toxic and costly.
Ph₄PBr (5 mol%)	Sulfolane	110°C	6	>20:1	91%	Optimal. High thermal stability; excellent solvent polarity.

Expert Insights: Causality Behind the Data

Do not treat the catalyst simply as a reaction accelerator; it is a micro-environment engineer.

• Why Sulfolane over DMF? DMF can decompose at elevated temperatures in the presence of strong bases/nucleophiles to form dimethylamine, which subsequently attacks the pyridine ring to form unwanted aminated byproducts. Sulfolane is a highly polar, aprotic solvent with a high dielectric constant that stabilizes the SNAr Meisenheimer transition state without hydrogen-bonding to the fluoride ion.

• Why Ph₄PBr over TBAB? Tetrabutylammonium bromide (TBAB) is a standard PTC, but it is thermally unstable above 90°C, undergoing Hofmann elimination to yield tributylamine and butene. Tetraphenylphosphonium bromide (Ph₄PBr) lacks β-hydrogens, making it thermally robust up to 200°C, ensuring the catalytic cycle remains active throughout the reaction.

• The "Naked Fluoride" Effect: Potassium fluoride (KF) has high lattice energy and is practically insoluble in organic solvents. The PTC exchanges its bromide for fluoride, pulling the F⁻ ion into the organic phase. Stripped of its potassium counter-ion and without protic solvent solvation, the fluoride becomes fiercely nucleophilic, allowing the reaction to proceed at lower temperatures, thereby preserving regioselectivity[4].

Self-Validating Experimental Protocol: Ph₄PBr-Catalyzed Halex Reaction

To ensure scientific integrity, this protocol is designed as a self-validating system . You do not proceed to the next step unless the in-process control (IPC) metric is met.

Step 1: Reagent Preparation & Moisture Elimination

• Action: Spray-dry Potassium Fluoride (KF, 3.0 equiv) and calcine at 250°C for 4 hours under vacuum.

• Causality: Water strongly solvates fluoride, destroying its nucleophilicity and causing competitive hydrolysis of the starting material.

• Validation Check: Perform Karl Fischer titration on the cooled KF. Do not proceed if H₂O > 50 ppm.

Step 2: Reaction Assembly

• Action: In an oven-dried, argon-flushed reactor, charge 2,4-dichloro-3-nitropyridine (1.0 equiv), anhydrous Ph₄PBr (0.05 equiv), and the calcined KF. Add anhydrous Sulfolane (10 volumes).

• Action: Heat the vigorously stirred suspension to 110°C.

• Causality: High-shear stirring is mandatory because the reaction occurs at the solid-liquid interface before the PTC shuttles the fluoride into the bulk solvent.

Step 3: In-Process Control (IPC) & Reaction Monitoring

• Action: After 4 hours, pull a 50 µL aliquot, quench in water/MeCN, and analyze via HPLC (254 nm) and ¹⁹F NMR.

• Validation Check: The system is validating if ¹⁹F NMR shows a dominant singlet at ~ -105 ppm (C4-F). If a peak at ~ -70 ppm (C2-F) exceeds 5% integration, immediately lower the reactor temperature to 100°C to regain kinetic control. Terminate the reaction when HPLC shows <2% starting material remaining.

Step 4: Quench and Isolation

• Action: Cool the mixture to 20°C and pour into 50 volumes of ice-cold water. Extract with Methyl tert-butyl ether (MTBE) (3 x 15 vol).

• Causality: Sulfolane is highly water-soluble; the massive aqueous dilution drives the product into the MTBE phase while leaving the solvent, unreacted KF, and KCl salts in the aqueous layer.

• Validation Check: Wash the combined MTBE layers with brine until the aqueous wash pH is exactly 7.0, confirming the removal of any acidic impurities.

Step 5: Purification

• Action: Concentrate the MTBE layer under reduced pressure and purify via short-path silica gel chromatography (Hexanes/Ethyl Acetate) to afford 2-Chloro-4-fluoro-3-nitropyridine as a pale yellow solid.

Mechanistic Workflow

The following diagram illustrates the phase-transfer catalyzed mechanistic pathway, highlighting the critical formation of the Meisenheimer complex.

Mechanistic pathway of the phase-transfer catalyzed Halex fluorination.

References

• Title: Process for preparing N6-substituted deazapurines (HK1040239B) Source: Google Patents URL: [2]

Sources

• 1. 2-Chloro-4-fluoro-3-nitropyridine | 277744-88-4 [sigmaaldrich.com]
• 2. HK1040239B - Process for preparing n6-substituted deaza-adenosine derivatives - Google Patents [patents.google.com]
• 3. 4487-56-3|2,4-Dichloro-5-nitropyridine|BLD Pharm [bldpharm.com]
• 4. evitachem.com [evitachem.com]

A Senior Application Scientist's Guide to Validating Computational Models for 2-Chloro-4-fluoro-3-nitropyridine Reactivity

In the landscape of modern drug discovery and development, the strategic functionalization of heterocyclic scaffolds is paramount. Among these, substituted pyridines are a cornerstone, with their reactivity profiles dictating the feasibility of novel molecular architectures. 2-Chloro-4-fluoro-3-nitropyridine is a key building block, offering multiple sites for synthetic elaboration. The predictive power of computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for elucidating the reactivity of such complex molecules, saving invaluable time and resources. However, the true measure of a computational model lies in its experimental validation.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to approach the validation of computational models for the reactivity of 2-chloro-4-fluoro-3-nitropyridine. We will delve into the theoretical underpinnings of its reactivity, present robust experimental protocols for validation, and offer a comparative analysis with alternative reagents.

The Electronic Landscape of 2-Chloro-4-fluoro-3-nitropyridine: A Tale of Two Halogens

The reactivity of 2-chloro-4-fluoro-3-nitropyridine in nucleophilic aromatic substitution (SNAr) is governed by the interplay of the electron-withdrawing nitro group and the pyridine ring nitrogen, which create a highly electron-deficient aromatic system. This electronic pull activates both the chlorine at the C2 position and the fluorine at the C4 position towards nucleophilic attack.

The central question for any synthetic chemist is one of regioselectivity: will an incoming nucleophile preferentially displace the chlorine or the fluorine? Answering this question requires a nuanced understanding of the competing factors at play:

• Electronegativity vs. Leaving Group Ability: Fluorine is the most electronegative element, and its strong inductive effect can significantly influence the electronic environment of the pyridine ring.[1][2][3] However, the carbon-fluorine bond is stronger than the carbon-chlorine bond, making fluoride a poorer leaving group compared to chloride in many SNAr reactions.[4]

• Stabilization of the Meisenheimer Intermediate: The rate-determining step in many SNAr reactions is the formation of a resonance-stabilized anionic intermediate known as the Meisenheimer complex.[5] The stability of this intermediate is crucial. The position of the nitro group ortho and para to the leaving groups allows for effective delocalization of the negative charge.[6]

Computational models, particularly DFT, provide a powerful lens through which to examine these competing factors and predict the most likely site of nucleophilic attack.

Computational Modeling of Reactivity: A Predictive Toolkit

Density Functional Theory (DFT) has emerged as a robust method for investigating the electronic structure and reactivity of organic molecules.[7] For 2-chloro-4-fluoro-3-nitropyridine, a typical computational workflow aims to predict the regioselectivity of nucleophilic attack by calculating several key descriptors:

• Electrostatic Potential (ESP) Maps: These visualize the charge distribution on the molecule, highlighting electron-deficient (electrophilic) sites that are prone to nucleophilic attack.

• LUMO (Lowest Unoccupied Molecular Orbital) Analysis: The LUMO represents the region where an incoming nucleophile's electrons are most likely to be accepted. The atom with the largest LUMO coefficient is often the most susceptible to nucleophilic attack.[8]

• Activation Energy Calculations: By modeling the reaction pathway for nucleophilic attack at both the C2 and C4 positions, the activation energies (ΔG‡) for the formation of the respective Meisenheimer intermediates can be calculated. The pathway with the lower activation energy is predicted to be the kinetically favored one.

Sources

• 1. quora.com [quora.com]
• 2. mytutor.co.uk [mytutor.co.uk]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ias.ac.in [ias.ac.in]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safe Handling and Operational Guide for 2-Chloro-4-fluoro-3-nitropyridine

As a Senior Application Scientist overseeing chemical safety and operational workflows, I recognize that handling multifunctional halogenated nitroaromatics requires more than just standard laboratory precautions. 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4) is a highly reactive building block frequently utilized in drug discovery and agrochemical synthesis[1]. However, its structural features—specifically the electron-withdrawing nitro group combined with labile chlorine and fluorine atoms—make it not only chemically reactive but also acutely toxic.

This guide provides a self-validating, mechanistic approach to the Personal Protective Equipment (PPE) requirements, operational workflows, and disposal plans for this compound. Our goal is to ensure zero-exposure operations while maintaining the chemical integrity of the reagent.

Hazard Profile and Quantitative Data

Before designing a safety protocol, we must understand the physicochemical and toxicological properties of the compound. The presence of the nitro group significantly increases the lipophilicity of the molecule, enhancing its ability to permeate dermal barriers, while the halogens increase its electrophilicity.

Table 1: Physicochemical and Hazard Summary for 2-Chloro-4-fluoro-3-nitropyridine

Property / Specification	Data / Classification
CAS Number	277744-88-4[1]
Molecular Formula	C₅H₂ClFN₂O₂
Molecular Weight	176.53 g/mol
Physical State	Solid / Powder
Storage Conditions	2-8°C, Inert Atmosphere (Ar/N₂)
GHS Hazard Statements	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled)
GHS Signal Word & Pictogram	Danger; GHS06 (Skull and crossbones)
Transport Classification	UN 2811 (Toxic solid, organic, n.o.s.), Packing Group III[2]

Mechanistic Rationale for PPE Selection

Standard laboratory PPE is insufficient for acutely toxic compounds like 2-Chloro-4-fluoro-3-nitropyridine. According to the Prudent Practices in the Laboratory guidelines for highly toxic chemicals, PPE must be selected based on a rigorous hazard assessment[3].

• Hand Protection (Double Gloving): The H311 (Toxic in contact with skin) designation requires strict dermal barriers. Halogenated nitroaromatics can rapidly permeate standard latex or thin nitrile gloves.

  • Protocol: Wear extended-cuff, 8-mil nitrile gloves as the inner layer, and a standard 4-mil nitrile glove as the outer layer.

  • Causality: If the outer glove is contaminated during weighing, it can be immediately doffed and replaced without compromising the primary dermal barrier, preventing skin absorption.

• Respiratory Protection: The compound is a solid powder that poses a severe inhalation hazard (H331). Micro-dust generated during transfer operations can be easily inhaled.

  • Protocol: All handling must occur within a certified Class II Type B2 Biosafety Cabinet or a chemical fume hood with a minimum face velocity of 100 fpm[3][4]. If engineering controls are compromised, a half-face elastomeric respirator equipped with P100 particulate filters is mandatory.

• Body and Eye Protection:

  • Protocol: A wraparound chemical splash shield (or safety goggles) and a disposable Tyvek® suit (or a dedicated, non-permeable chemical lab coat) must be worn.

  • Causality: Disposable outer garments ensure that trace toxic particulates are not inadvertently transported outside the designated high-hazard work area[5].

Operational Workflow & Handling Protocol

To ensure a self-validating safety system, every step of the handling process must incorporate verification checks to prevent both personnel exposure and reagent degradation.

Step-by-Step Methodology for Reagent Handling

• Pre-Operational Verification:

  • Verify fume hood face velocity is operational (≥ 100 fpm)[4].

  • Ensure the designated work area is cleared of incompatible chemicals (strong nucleophiles, strong bases) to prevent unintended nucleophilic aromatic substitution ( SN​Ar ) reactions.

  • Prepare a decontamination bath (10% aqueous sodium hydroxide or 10% bleach) inside the hood.

• Reagent Retrieval:

  • Retrieve the sealed container from the 2-8°C storage unit.

  • Allow the secondary container to equilibrate to room temperature for 15 minutes before opening.

  • Causality: Opening a cold container introduces ambient moisture, which can hydrolyze the labile fluorine/chlorine atoms over time, degrading the reagent and potentially evolving hazardous byproducts.

• Weighing and Transfer:

  • Don all required PPE (Double gloves, goggles, Tyvek suit).

  • Place an anti-static weighing boat on the analytical balance inside the fume hood.

  • Use a grounded, anti-static micro-spatula to transfer the solid.

  • Causality: Fine toxic powders can repel due to static charge, causing aerosolization and increasing inhalation risk.

  • Record the mass and immediately seal the primary container.

• Solubilization and Reaction Setup:

  • Dissolve the reagent in the chosen anhydrous solvent (e.g., DMF, THF) directly within the fume hood.

  • Seal the reaction vessel with a septum and purge with inert gas (Argon or Nitrogen).

  • Transfer the sealed vessel to the reaction block.

• Post-Handling Purge:

  • Flush the primary reagent bottle with Argon before sealing to maintain the inert atmosphere required for storage.

  • Return the bottle to 2-8°C storage.

Workflow Visualization

The following diagram maps the logical progression of safe handling, including the critical decision tree for emergency exposure response.

Figure 1: Safe handling and emergency response workflow for 2-Chloro-4-fluoro-3-nitropyridine.

Spill Management and Disposal Plan

Because 2-Chloro-4-fluoro-3-nitropyridine is an acute toxin, disposal and spill management must be planned proactively[4].

Spill Decontamination Protocol

In the event of a powder spill inside the fume hood:

• Do not sweep dry powder. Dry sweeping aerosolizes the toxic dust.

• Cover the spill with absorbent pads lightly dampened with a compatible solvent (e.g., ethanol or isopropanol) to suppress dust.

• Chemical Neutralization: For trace residue, wipe the area with a mildly alkaline solution (e.g., 5-10% aqueous NaOH or Na2​CO3​ ).

  • Causality: The highly electrophilic pyridine ring will undergo nucleophilic aromatic substitution ( SN​Ar ) with hydroxide ions, displacing the halogens and mitigating the acute toxicity of the parent compound.

• Wash the area thoroughly with soap and water.

Waste Disposal

• All contaminated consumables (weighing boats, outer gloves, Kimwipes) must be placed in a clearly labeled, sealable hazardous waste bag inside the fume hood before being transferred to the main solid waste drum[4].

• Dispose of all solid and liquid waste in accordance with institutional guidelines for UN 2811 (Toxic solid, organic, n.o.s.) [2]. Never dispose of this compound via aqueous waste streams or evaporation[4].

References

• BLD Pharmatech. 2-Chloro-4-fluoro-3-nitropyridine (CAS: 277744-88-4). BLD Pharm. 1

• AiFChem. 277744-88-4 | 2-Chloro-4-fluoro-3-nitropyridine. AiFChem Safety Data. 2

• Sigma-Aldrich. 2-Chloro-4-fluoro-3-nitropyridine | 277744-88-4 SDS & Properties. Sigma-Aldrich.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. Washington (DC): National Academies Press (US); 2011. 3

• Occupational Safety and Health Administration (OSHA). 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. OSHA. 4

• Cornell Environment, Health and Safety. Chapter 9 - Particularly Hazardous Substances. Cornell University EHS. 5

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• 1. 277744-88-4|2-Chloro-4-fluoro-3-nitropyridine|BLD Pharm [bldpharm.com]
• 2. 277744-88-4 | 2-Chloro-4-fluoro-3-nitropyridine - AiFChem [aifchem.com]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 5. Chapter 9 - Particularly Hazardous Substances [ehs.cornell.edu]